2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Core Science & Biosynthesis

X-ray crystal structure analysis of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

An In-Depth Technical Guide to the X-ray Crystal Structure Analysis of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Abstract

This technical guide provides a comprehensive walkthrough for the single-crystal X-ray diffraction analysis of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, a compound of significant interest within medicinal chemistry due to the versatile biological activities of the benzothiazole scaffold.[1][2][3][4][5] This document is structured to guide researchers, from synthesis and crystallization to data analysis and interpretation of the final crystal structure. The protocols herein are designed to be self-validating, with an emphasis on the rationale behind experimental choices to ensure scientific integrity. We will explore the synthesis of the target compound, detail methods for obtaining diffraction-quality single crystals, outline the process of X-ray data collection and structure refinement using established software, and delve into the analysis of the resulting molecular and supramolecular structures. This guide is intended for professionals in drug development and chemical research who are familiar with fundamental laboratory and analytical techniques.

Introduction: The Significance of Benzothiazolium Salts in Drug Discovery

Benzothiazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and neuroprotective properties.[1][2][3][4][5] The quaternization of the thiazole nitrogen to form a benzothiazolium salt can enhance the compound's solubility and bioavailability, making these derivatives particularly attractive for pharmaceutical development. The introduction of a reactive bromomethyl group at the 2-position provides a versatile handle for further synthetic modifications, allowing for the creation of a diverse library of compounds for biological screening.

The precise three-dimensional arrangement of atoms and molecules within a crystal, known as the crystal structure, is fundamental to understanding a compound's physicochemical properties, such as stability, solubility, and polymorphism. Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, bond angles, and details of site-ordering.[6] By determining the crystal structure of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, we can gain invaluable insights into its conformational preferences, intermolecular interactions, and potential for polymorphism, all of which are critical for its development as a drug candidate.

This guide will provide a step-by-step methodology for the complete X-ray crystal structure analysis of the title compound, from its synthesis to the final interpretation of its structural features.

Synthesis and Crystallization

The successful determination of a crystal structure begins with the synthesis of the pure compound and the subsequent growth of high-quality single crystals.

Proposed Synthesis of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

A plausible synthetic route to the title compound involves a two-step process starting from 2-methylbenzo[d]thiazole.

Step 1: Quaternization of 2-methylbenzo[d]thiazole.

Methylation of the nitrogen atom of 2-methylbenzo[d]thiazole with a suitable methylating agent, such as methyl iodide or dimethyl sulfate, will yield 2,3-dimethylbenzo[d]thiazol-3-ium iodide/sulfate.

Step 2: Bromination of the 2-methyl group.

The activated 2-methyl group of the benzothiazolium salt can then be brominated using a radical brominating agent like N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or AIBN. The bromide counter-ion can be introduced through anion exchange if necessary.

Experimental Protocol: Synthesis

• Quaternization: To a solution of 2-methylbenzo[d]thiazole (1.0 eq) in a suitable solvent (e.g., acetonitrile), add methyl iodide (1.1 eq). Stir the reaction mixture at room temperature for 24 hours. The product, 2,3-dimethylbenzo[d]thiazol-3-ium iodide, should precipitate out of the solution and can be collected by filtration.

• Bromination: Suspend the 2,3-dimethylbenzo[d]thiazol-3-ium salt (1.0 eq) in a non-polar solvent such as carbon tetrachloride. Add N-bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide. Reflux the mixture under inert atmosphere for 4-6 hours, monitoring the reaction by TLC.

• Work-up and Purification: After cooling, filter the reaction mixture to remove succinimide. The solvent can be removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether) to yield pure 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide.

Crystallization Methodologies for Organic Salts

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. For organic salts like the title compound, several techniques can be employed.[7][8][9]

• Slow Evaporation: This is the simplest method, where a saturated or near-saturated solution of the compound is allowed to evaporate slowly in a loosely covered container.[9]

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature, or even below, to induce crystallization.[7][9]

• Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container containing a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting crystal growth.[9]

• Layering Technique: A less dense solvent, in which the compound is soluble, is carefully layered on top of a denser anti-solvent. Crystals form at the interface as the solvents slowly mix.[9]

Experimental Protocol: Crystallization

• Solvent Screening: Begin by testing the solubility of the purified compound in a range of solvents of varying polarities (e.g., water, ethanol, methanol, acetonitrile, dichloromethane, ethyl acetate).

• Trial Crystallizations: Set up small-scale crystallization trials using the methods described above. For slow evaporation, prepare near-saturated solutions in various solvents and leave them in a vibration-free environment. For vapor diffusion, a common setup is a solution of the compound in methanol inside a vial placed in a beaker containing diethyl ether as the anti-solvent.

• Optimization: Once initial crystal hits are observed, optimize the conditions by adjusting the concentration, temperature, and solvent/anti-solvent ratios to improve crystal size and quality.

Single-Crystal X-ray Diffraction Analysis

Once suitable single crystals are obtained, the next stage is to determine their three-dimensional structure using X-ray diffraction.

Data Collection

A single crystal is mounted on a goniometer and placed in a monochromatic X-ray beam.[6] The crystal is then rotated, and the diffraction pattern is recorded on a detector.[10][11]

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions) is selected under a microscope and mounted on a cryoloop.

• Diffractometer Setup: The crystal is placed on the goniometer head of a single-crystal X-ray diffractometer. The data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.[6]

• Data Collection Strategy: A data collection strategy is devised to ensure a complete and redundant dataset is collected.[10][11] This typically involves rotating the crystal through a specific angular range while collecting a series of diffraction images.[6]

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the individual reflections and apply corrections for various experimental factors. The data is then scaled and merged to produce a final reflection file.

Structure Solution and Refinement

The collected diffraction data contains information about the amplitudes of the diffracted X-rays, but the phase information is lost. The "phase problem" is solved using computational methods, and the resulting electron density map is used to build and refine the crystal structure.

The SHELX suite of programs is a widely used and powerful tool for the solution and refinement of small-molecule crystal structures.[12][13][14][15]

Experimental Protocol: Structure Solution and Refinement using SHELXL

• Structure Solution: The structure is typically solved using direct methods or Patterson methods, as implemented in programs like SHELXS.[14] This provides an initial model of the crystal structure.

• Structure Refinement: The initial model is then refined against the experimental data using a least-squares minimization procedure in a program like SHELXL.[12][13] This process involves adjusting the atomic coordinates, displacement parameters, and other model parameters to improve the agreement between the observed and calculated structure factors.

• Anisotropic Refinement: Initially, atoms are refined isotropically (with a single displacement parameter). In the later stages, non-hydrogen atoms are typically refined anisotropically (with six displacement parameters) to better model their thermal motion.

• Hydrogen Atom Placement: Hydrogen atoms are usually placed in calculated positions and refined using a riding model.[14]

• Final Refinement Cycles: The refinement is continued until the model converges, meaning that further changes in the parameters do not significantly improve the fit to the data. The quality of the final model is assessed using various metrics, such as R-factors and the goodness-of-fit.

• Difference Fourier Map: A final difference Fourier map is calculated to ensure that there are no significant unassigned peaks of electron density, which could indicate missing atoms or disorder.

Structural Analysis and Interpretation

With the refined crystal structure in hand, a detailed analysis of the molecular geometry and intermolecular interactions can be performed.

Molecular Structure

The analysis of the molecular structure involves examining the bond lengths, bond angles, and torsion angles within the 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium cation and the bromide anion. These parameters should be compared to expected values from the literature and crystallographic databases like the Cambridge Structural Database (CSD).[16][17][18][19][20]

Table 1: Expected Crystallographic Data for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Parameter	Expected Value/Range
Crystal system	Monoclinic or Orthorhombic
Space group	Centrosymmetric (e.g., P2₁/c) or Non-centrosymmetric
a (Å)	5 - 15
b (Å)	5 - 20
c (Å)	10 - 25
α (°)	90
β (°)	90 - 110
γ (°)	90
V (ų)	1000 - 3000
Z	4 or 8
R1 [I > 2σ(I)]	< 0.05
wR2 (all data)	< 0.15
Goodness-of-fit (S)	~1.0

Note: These are typical values and may vary depending on the specific crystal packing.

Supramolecular Structure and Intermolecular Interactions

The arrangement of molecules in the crystal lattice is governed by a variety of intermolecular interactions, such as hydrogen bonds, halogen bonds, and π-π stacking.[21][22][23][24][25] A thorough analysis of these interactions is crucial for understanding the crystal packing and the physical properties of the solid state.

• Hydrogen Bonding: The acidic protons on the benzothiazolium ring and the bromomethyl group can participate in hydrogen bonding with the bromide anion.

• Halogen Bonding: The bromine atom of the bromomethyl group can act as a halogen bond donor, interacting with the bromide anion or other electron-rich regions of neighboring molecules.[26][27]

• π-π Stacking: The planar benzothiazolium rings may engage in π-π stacking interactions, contributing to the stability of the crystal lattice.

Tools such as Hirshfeld surface analysis can be employed to visualize and quantify these intermolecular interactions.[21][23]

Visualization of Workflows and Structures

Visual aids are essential for understanding the complex processes and results of a crystal structure analysis.

Caption: Experimental workflow for the X-ray crystal structure analysis.

Caption: Key structural features and potential intermolecular interactions.

Conclusion

This guide has outlined a comprehensive and systematic approach to the . By following the detailed protocols for synthesis, crystallization, data collection, and structure refinement, researchers can obtain a high-quality crystal structure of this important pharmaceutical building block. The subsequent analysis of the molecular and supramolecular features will provide critical insights into its chemical behavior and solid-state properties, thereby aiding in the rational design and development of new therapeutic agents based on the benzothiazole scaffold.

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synthesis mechanism and pathway for 2-(Bromomethyl)-3-methylbenzothiazolium bromide

An In-depth Technical Guide to the Synthesis of 2-(Bromomethyl)-3-methylbenzothiazolium bromide

Abstract: This technical guide provides a comprehensive overview of the synthetic pathway and underlying mechanism for the preparation of 2-(Bromomethyl)-3-methylbenzothiazolium bromide, a key intermediate in the development of various chemical entities. This document is intended for researchers, scientists, and professionals in drug development and materials science. It elucidates a robust two-step synthesis, beginning with the N-quaternization of 2-methylbenzothiazole, followed by a selective free-radical bromination of the activated 2-methyl group. The guide emphasizes the causal relationships behind experimental choices, provides detailed, self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: The Versatile Benzothiazolium Core

The benzothiazole scaffold is a privileged heterocyclic structure found in a wide array of biologically active compounds and functional materials. Its derivatives are known to exhibit diverse pharmacological properties, including anticancer, antimicrobial, and antihypertensive activities.[1] The quaternization of the benzothiazole nitrogen to form a benzothiazolium salt further enhances its utility, activating adjacent positions and rendering it a valuable precursor for complex molecular architectures.

1.1 Profile of 2-(Bromomethyl)-3-methylbenzothiazolium bromide

2-(Bromomethyl)-3-methylbenzothiazolium bromide is a highly reactive and versatile synthetic intermediate. The presence of a bromomethyl group at the C2 position, activated by the cationic benzothiazolium ring, makes it an excellent electrophile for nucleophilic substitution reactions.[2] This allows for the facile introduction of the benzothiazolium moiety into larger molecules, a critical step in the synthesis of novel dyes, sensors, and pharmaceutical candidates.

Rationalized Synthetic Pathway

The synthesis of the target compound is most logically achieved through a two-step sequence. This approach ensures high selectivity and yield by first preparing the stable benzothiazolium salt intermediate and then functionalizing the activated methyl group.

• Step 1: N-Methylation (Quaternization). The commercially available starting material, 2-methylbenzothiazole, undergoes N-alkylation with a suitable methylating agent to form the 2,3-dimethylbenzothiazolium salt.

• Step 2: Selective Bromination. The methyl group at the C2 position of the benzothiazolium salt is then selectively brominated using a free-radical initiator system to yield the final product.

The overall transformation is depicted below.

Figure 1: Proposed two-step synthesis pathway for 2-(Bromomethyl)-3-methylbenzothiazolium bromide.

Step 1: Synthesis of 2,3-Dimethylbenzothiazolium Bromide

The initial step involves the quaternization of the nitrogen atom in the 2-methylbenzothiazole ring. This is a classic SN2 reaction where the lone pair of electrons on the heterocyclic nitrogen acts as a nucleophile.

3.1 Mechanistic Rationale and Experimental Choices

The choice of a methylating agent is critical. While dimethyl sulfate is highly effective, it is also extremely toxic. Methyl bromide offers a direct route to the desired bromide salt, simplifying the process by avoiding a subsequent anion exchange step that would be necessary if methyl iodide or methyl tosylate were used. The reaction is typically performed in a polar aprotic solvent like acetonitrile or N,N-Dimethylformamide (DMF) to facilitate the dissolution of the starting material and stabilize the forming cationic intermediate.

3.2 Detailed Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-methylbenzothiazole (14.9 g, 0.1 mol).[3]

• Reagent Addition: Dissolve the starting material in 100 mL of anhydrous acetonitrile. To this solution, add methyl bromide (14.2 g, 0.15 mol, 1.5 equivalents) as a solution in acetonitrile or bubble the gas through the solution carefully in a well-ventilated fume hood.

• Reaction: Heat the mixture to reflux (approx. 82°C) and stir for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product, a white or off-white solid, will often precipitate from the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Purification: Filter the solid product and wash it with cold diethyl ether to remove any unreacted starting material. Dry the product under vacuum to yield 2,3-dimethylbenzothiazolium bromide. The resulting solid can be further purified by recrystallization from ethanol if necessary.

Step 2: Radical Bromination of the 2-Methyl Group

The key to the final step is the enhanced reactivity of the C2-methyl group. The electron-withdrawing effect of the adjacent quaternary nitrogen makes the methyl protons significantly more acidic and susceptible to radical abstraction than an unactivated methyl group.

4.1 Mechanistic Rationale and Experimental Choices

Free-radical bromination is the method of choice for this transformation due to its high selectivity for benzylic and allylic positions. N-Bromosuccinimide (NBS) is the preferred brominating agent as it provides a low, constant concentration of bromine radicals, which minimizes side reactions such as aromatic ring bromination.[4][5] A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is required to start the chain reaction. The reaction is conducted in a non-polar solvent, typically carbon tetrachloride or benzene, under reflux with irradiation from a light source to promote radical formation.[6][7]

4.2 Detailed Experimental Protocol

• Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a light source (e.g., a 150W tungsten lamp), suspend 2,3-dimethylbenzothiazolium bromide (24.3 g, 0.1 mol) in 250 mL of carbon tetrachloride.

• Reagent Addition: Add N-Bromosuccinimide (18.7 g, 0.105 mol, 1.05 equivalents) and a catalytic amount of benzoyl peroxide (0.24 g, 1 mmol).

• Reaction: Heat the mixture to reflux (approx. 77°C) while irradiating with the light source. The reaction is typically complete within 2-4 hours. The reaction can be monitored by observing the consumption of the dense NBS at the bottom of the flask and the formation of succinimide, which floats to the surface.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and filter off the succinimide byproduct.

• Purification: The filtrate contains the desired product. The solvent can be removed under reduced pressure to yield the crude 2-(Bromomethyl)-3-methylbenzothiazolium bromide as a solid. This product is often used in subsequent steps without further purification. If necessary, it can be recrystallized from a suitable solvent system like acetonitrile/ether.

Comprehensive Mechanistic Discussion: Free-Radical Halogenation

The bromination with NBS proceeds via a well-established free-radical chain reaction mechanism involving three stages: initiation, propagation, and termination.

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Protocols & Analytical Methods

Application Note: Advanced Synthesis of Asymmetric Cyanine Dyes via 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide

Target Audience: Synthetic Chemists, Photophysics Researchers, and Drug Development Professionals Document Type: Standard Operating Protocol & Mechanistic Guide

Introduction & Strategic Rationale

Cyanine dyes are indispensable tools in modern drug development, serving as fluorescent probes, nucleic acid stains, and theranostic agents [1]. Traditionally, asymmetric cyanines are synthesized via the condensation of a 2,3-dimethylbenzothiazolium salt with an electrophilic linker (e.g., diphenylformamidine). However, this classical approach often suffers from reversible transamination, leading to the formation of symmetric dye byproducts that are notoriously difficult to separate.

To circumvent this, we utilize 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide as a highly activated precursor. By leveraging the electrophilic nature of the bromomethyl group, we can invert the standard reactivity (an Umpolung-style strategy). Reacting this precursor with triphenylphosphine generates a phosphonium salt, which, upon deprotonation, forms a potent ylide. This ylide undergoes a strictly irreversible Wittig olefination with target aldehydes, ensuring 100% regioselectivity and zero symmetric byproduct formation [2].

Mechanistic Pathway

The synthesis relies on a two-stage cascade: an initial nucleophilic substitution followed by a Wittig condensation. The bromomethyl group is essential here; its leaving-group ability facilitates the formation of the phosphonium intermediate without disrupting the thiazolium core [3].

Fig 1. Mechanistic signaling pathway of the Wittig-based cyanine dye synthesis.

Experimental Workflows & Protocols

This protocol is designed as a self-validating system . Each phase includes built-in physical or spectroscopic checkpoints to ensure causality and reaction success before proceeding to the next step.

Phase 1: Synthesis of the Phosphonium Intermediate

Objective: Convert the bromomethyl precursor into a Wittig-active phosphonium salt.

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 1.0 equivalent (e.g., 5.0 mmol) of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in 25 mL of anhydrous Acetonitrile (MeCN).

• Addition: Add 1.1 equivalents (5.5 mmol) of Triphenylphosphine (PPh₃) in a single portion.

• Reaction: Purge the flask with Argon. Heat the mixture to reflux (82 °C) and stir for 4–6 hours.

• Causality & Validation: PPh₃ acts as a soft nucleophile, displacing the bromide. Because the resulting dicationic phosphonium salt is highly polar, it becomes insoluble in MeCN as the reaction progresses.

  • Self-Validation Checkpoint: The reaction is complete when a thick, off-white precipitate fully crashes out of the solution.

• Isolation: Cool to room temperature. Filter the precipitate under vacuum, wash with cold diethyl ether (2 × 15 mL) to remove unreacted PPh₃, and dry under high vacuum.

  • Analytical Checkpoint: ³¹P NMR (CD₃CN) should show a sharp singlet at approximately +22 to +25 ppm.

Phase 2: One-Pot Ylide Generation and Wittig Olefination

Objective: Couple the phosphonium salt with an aldehyde to form the polymethine bridge.

• Preparation: Suspend 1.0 equivalent of the synthesized phosphonium salt and 1.05 equivalents of a target aldehyde (e.g., 4-(Dimethylamino)benzaldehyde for a styryl dye) in 20 mL of anhydrous Dichloromethane (DCM) or Ethanol.

• Activation: Under vigorous stirring, add 2.0 equivalents of Triethylamine (Et₃N) dropwise over 5 minutes.

• Causality & Validation: The base deprotonates the highly acidic methylene bridge (flanked by the positive thiazolium and phosphonium groups), generating the ylide. The ylide immediately attacks the aldehyde.

  • Self-Validation Checkpoint: Upon addition of Et₃N, the suspension will instantly dissolve and undergo a dramatic color change (e.g., from pale yellow to deep purple/magenta), visually confirming the formation of the extended conjugated cyanine system.

• Completion: Stir at room temperature for 2 hours in the dark (to prevent photo-isomerization).

Phase 3: Purification and Isolation

• Concentration: Evaporate the solvent under reduced pressure.

• Precipitation: Triturate the crude residue with cold diethyl ether (50 mL). The cyanine dye will precipitate, while the Triphenylphosphine oxide (Ph₃P=O) byproduct remains partially soluble in the ether.

• Chromatography: Purify the filtered solid via silica gel column chromatography using a gradient of DCM to DCM:Methanol (9:1).

Fig 2. Step-by-step workflow for the synthesis of cyanine dyes via Wittig olefination.

Quantitative Data & Reagent Summaries

Table 1: Reagent Stoichiometry and Functional Causality

Reagent	Equivalents	Role in Synthesis	Physical State / Notes
2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Br⁻	1.0	Electrophilic Precursor	Solid; Moisture sensitive [3]
Triphenylphosphine (PPh₃)	1.1	Nucleophile / Wittig Reagent	Solid; Drives leaving group departure
Target Aldehyde	1.05	Electrophile for Ylide	Liquid/Solid; Defines final dye color
Triethylamine (Et₃N)	2.0	Base	Liquid; Deprotonates to form ylide

Table 2: Expected Photophysical Validation Metrics (Post-Purification)

Target Aldehyde Used	Expected Dye Class	Visual Color	Approx. Abs. Max (λmax)	Approx. Em. Max (λem)
4-(Dimethylamino)benzaldehyde	Styryl Cyanine	Deep Magenta	520 - 540 nm	560 - 580 nm
1,3,3-Trimethylindoline-2-acetaldehyde	Asymmetric Carbocyanine	Deep Blue	630 - 650 nm	660 - 680 nm
2-Quinolinecarboxaldehyde	Thia-quino Cyanine	Red/Purple	580 - 600 nm	610 - 630 nm

References

• Mishra, A., Behera, R. K., Behera, P. K., Mishra, B. K., & Behera, G. B. (2000). Cyanines during the 1990s: A Review. Chemical Reviews, 100(6), 1973-2012. URL:[Link]

• Knott, E. B. (1965). The synthesis of basic heterocyclic alkenes and their use in the synthesis of cyanines. Journal of the Chemical Society, 4389-4395. URL:[Link][1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2776258, 2-(Bromomethyl)-1,3-benzothiazole. PubChem. URL:[Link][2]

Sources

• 1. 693. The synthesis of heterocyclic alkenes by the Horner reaction - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. 2-(Bromomethyl)-1,3-benzothiazole | C8H6BrNS | CID 2776258 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions Using 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide as a potent electrophile in nucleophilic substitution reactions. The benzothiazolium scaffold is a privileged motif in medicinal chemistry, and the ability to functionalize it at the C2-methyl position opens up a vast chemical space for the synthesis of novel bioactive compounds and molecular probes.[1][2] This document details the underlying mechanistic principles, provides validated, step-by-step protocols for the alkylation of various nucleophiles, and offers insights into reaction optimization and troubleshooting.

Introduction: The Strategic Advantage of the Benzothiazolium Core

The benzothiazole ring system is a cornerstone in the development of pharmaceuticals and functional materials.[1] Its derivatives are known to exhibit a wide array of biological activities, including anticancer, antimicrobial, and neuroprotective properties. The quaternization of the benzothiazole nitrogen to form a 3-alkylbenzothiazolium salt significantly enhances the electrophilicity of the C2 position. When a reactive bromomethyl group is appended to this C2 position, the resulting molecule, 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, becomes a highly effective alkylating agent.

The positive charge on the benzothiazolium ring system acts as a powerful electron-withdrawing group, activating the adjacent methylene-bromide for nucleophilic attack. This heightened reactivity allows for the facile formation of new carbon-heteroatom and carbon-carbon bonds under relatively mild conditions, making it an invaluable tool for late-stage functionalization and library synthesis in drug discovery programs.

Synthesis of the Reagent: A Three-Step Approach

The target reagent, 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, is not commonly commercially available and is typically synthesized in a three-step sequence starting from 2-aminothiophenol.

Workflow for Reagent Synthesis

Caption: Synthetic pathway to the target electrophile.

Protocol 1: Synthesis of 2-Methylbenzo[d]thiazole

This protocol is adapted from established procedures for the synthesis of 2-alkylbenzothiazoles.[1]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-aminothiophenol (1.0 eq).

• Reagent Addition: Slowly add acetic anhydride (2.0 eq) to the flask. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux (approximately 140-150 °C) for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 2-methylbenzo[d]thiazole as a pale-yellow oil.

Protocol 2: Synthesis of 2,3-Dimethylbenzo[d]thiazol-3-ium Iodide

• Reaction Setup: In a sealed tube or pressure vessel, dissolve 2-methylbenzo[d]thiazole (1.0 eq) in dimethylformamide (DMF).

• Reagent Addition: Add methyl iodide (1.5 eq) to the solution.

• Reaction: Heat the mixture at 90-100 °C for 12-24 hours.

• Isolation: Cool the reaction to room temperature. The product often crystallizes from the reaction mixture. If not, add diethyl ether to precipitate the product.

• Purification: Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to obtain the desired 2,3-dimethylbenzo[d]thiazol-3-ium iodide.

Protocol 3: Synthesis of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide

• Reaction Setup: Suspend 2,3-dimethylbenzo[d]thiazol-3-ium iodide (1.0 eq) in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN).

• Reaction: Heat the mixture to reflux while irradiating with a UV lamp or a high-wattage incandescent bulb for 4-8 hours. Monitor the reaction by ¹H NMR for the disappearance of the C2-methyl signal and the appearance of the bromomethyl signal.

• Workup: Cool the reaction mixture and filter to remove succinimide.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., acetonitrile/diethyl ether) to yield the title compound.

Mechanism of Nucleophilic Substitution

The reaction proceeds via a classical nucleophilic substitution pathway. Given that the electrophilic carbon is a primary, benzylic-like center, the SN2 mechanism is generally favored, especially with strong nucleophiles. However, the resonance stabilization of the potential carbocation intermediate by the benzothiazolium ring means that an SN1-like pathway cannot be entirely ruled out, particularly with weaker nucleophiles or in polar, protic solvents.

Caption: Predominant SN2 mechanism for nucleophilic substitution.

Application Protocols

The following protocols provide a general framework for the alkylation of common nucleophiles. Optimization of solvent, base, temperature, and reaction time may be necessary for specific substrates.

Protocol 4.1: N-Alkylation of Amines (e.g., Anilines, Heterocycles)

This is a crucial transformation for synthesizing compounds with potential biological activity.

• Reaction Setup: To a solution of the amine (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF, acetonitrile) in a round-bottom flask, add a non-nucleophilic base such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (1.5 eq).

• Reagent Addition: Add a solution of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide (1.1 eq) in the same solvent dropwise at room temperature.

• Reaction: Stir the mixture at room temperature or heat to 50-70 °C for 4-12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by silica gel column chromatography.

Protocol 4.2: S-Alkylation of Thiols (e.g., Thiophenols)

The formation of thioethers is a common objective in medicinal chemistry and materials science.

• Reaction Setup: Dissolve the thiol (1.0 eq) in a solvent such as ethanol or DMF. Add a base like potassium carbonate (1.2 eq) or sodium hydride (1.1 eq, use with caution in an appropriate solvent like THF) to deprotonate the thiol.

• Reagent Addition: Slowly add a solution of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide (1.05 eq) to the mixture at 0 °C or room temperature.

• Reaction: Stir the reaction at room temperature for 2-6 hours. The reaction is typically faster than N-alkylation. Monitor by TLC.

• Workup: Quench the reaction with water and extract with an organic solvent.

• Purification: Wash the organic extract with water, brine, and dry over anhydrous magnesium sulfate. After concentration, purify the product by column chromatography or recrystallization.

Protocol 4.3: O-Alkylation of Alcohols and Phenols

This protocol allows for the synthesis of ether-linked benzothiazolium derivatives.

• Reaction Setup: In a flask, dissolve the alcohol or phenol (1.0 eq) in a dry polar aprotic solvent like THF or DMF.

• Deprotonation: Add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C. Allow the mixture to stir for 30 minutes at room temperature to ensure complete formation of the alkoxide/phenoxide.

• Reagent Addition: Cool the mixture back to 0 °C and add a solution of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide (1.1 eq) in the same solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours.

• Workup: Carefully quench the reaction by the slow addition of water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers, dry, and concentrate. Purify by silica gel chromatography.

Comparative Data and Reaction Scope

The reactivity of the nucleophile is a key determinant of the reaction conditions required. The following table summarizes typical conditions and expected outcomes based on analogous benzylic alkylation reactions.

Nucleophile Class	Typical Base	Solvent	Temperature (°C)	Typical Time (h)	Expected Yield
Thiols	K₂CO₃, NaH	DMF, EtOH, THF	0 - RT	1 - 4	Excellent
Amines	K₂CO₃, DIPEA	ACN, DMF	RT - 70	4 - 12	Good to Excellent
Alcohols	NaH, KHMDS	THF, DMF	0 - RT	6 - 18	Moderate to Good
Phenols	K₂CO₃, Cs₂CO₃	DMF, ACN	RT - 50	4 - 10	Good

Troubleshooting and Safety Considerations

• Low Yield: If yields are low, consider increasing the reaction temperature, using a stronger base (for O- and S-alkylation), or switching to a more polar solvent like DMF. Ensure all reagents and solvents are anhydrous, especially when using strong bases like NaH.

• Side Reactions: A potential side reaction is the nucleophilic attack at the C2 position of the benzothiazolium ring. This is more likely with highly reactive, soft nucleophiles. Running the reaction at lower temperatures can often mitigate this issue.

• Safety: 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide is a reactive alkylating agent and should be handled with care in a well-ventilated fume hood. It is a potential lachrymator and skin irritant. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions involving sodium hydride should be performed under an inert atmosphere (N₂ or Ar) and quenched carefully.

Conclusion

2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide is a highly versatile and reactive electrophile for the alkylation of a wide range of nucleophiles. The protocols and principles outlined in this guide provide a robust starting point for researchers to incorporate this valuable building block into their synthetic strategies, enabling the exploration of new chemical entities for drug discovery and materials science.

References

• Kaushik, N., et al. (2024). Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors. [Source details not fully available][3]

• Waengdongbung, W., et al. (2018). A simple and efficient route for synthesis of 2-alkylbenzothiazoles. [Source details not fully available][1]

• Wang, Y., et al. (2025). 2-(Methylthio) Benzothiazole (MTBT) Induces Cardiovascular Toxicity in Zebrafish Larvae and Investigates Its Mechanism. [Source details not fully available][2]

• Movassagh, B., & Soleiman-beigi, M. (2014). Alkylation of Thiols in Green Mediums. Journal of Materials and Environmental Science.[4]

• Xie, H., et al. (2020). Radical Dehydroxylative Alkylation of Tertiary Alcohols by Ti Catalysis. Journal of the American Chemical Society.[5]

• Li, J., et al. (2017). K2S2O8-Mediated Hydroxyalkylation of Benzothiazoles with Alcohols in Aqueous Solution. [Source details not fully available][6]

• Bose, D. S., et al. (2007). Synthesis of 2-Arylbenzothiazoles by DDQ-Promoted Cyclization of Thioformanilides; A Solution-Phase Strategy for Library Synthesis. Synthesis.[7]

• Xilong Chemical Co Ltd. (2015). Method for preparing 2-methylbenzothiazole derivative. Google Patents.[8]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jmaterenvironsci.com [jmaterenvironsci.com]
• 5. Radical Dehydroxylative Alkylation of Tertiary Alcohols by Ti Catalysis [organic-chemistry.org]
• 6. K2S2O8-Mediated Hydroxyalkylation of Benzothiazoles with Alcohols in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 2-Arylbenzothiazoles by DDQ-Promoted Cyclization of Thioformanilides; A Solution-Phase Strategy for Library Synthesis [organic-chemistry.org]
• 8. CN103232407B - Method for preparing 2-methylbenzothiazole derivative - Google Patents [patents.google.com]

Advanced Preparation of Functionalized Methine Dyes from 2-(Bromomethyl)-3-methylbenzothiazolium Bromide

Introduction & Mechanistic Rationale

The synthesis of highly conjugated methine dyes—encompassing styryl dyes, monomethines, and trimethine cyanines—is a cornerstone of modern fluorescent probe development and pharmacological imaging. While traditional syntheses rely on 2-methylbenzothiazolium salts, the use of 2-(Bromomethyl)-3-methylbenzothiazolium bromide offers a sophisticated, orthogonal approach to dye construction.

The 2-(bromomethyl) group is a highly reactive electrophilic center. The strongly electron-withdrawing nature of the α-bromine atom significantly increases the acidity of the adjacent protons, while simultaneously acting as an excellent leaving group for nucleophilic aliphatic substitution ( SN​2 )[1]. Direct base-catalyzed Knoevenagel condensation on the bromomethyl group often leads to complex mixtures of dimers and hydrolysis products. Therefore, rational synthesis requires a two-step mechanistic approach:

• Precursor Activation: Substitution of the bromide with a nucleophile that enhances CH-acidity without compromising the benzothiazolium core (e.g., Triphenylphosphine to form a phosphonium ylide precursor, or Cyanide to form a cyanomethyl intermediate).

• Controlled Condensation: Base-catalyzed olefination or condensation of the activated intermediate with an electrophile (such as an aromatic aldehyde or an orthoester) to yield the extended polymethine π -system.

This controlled reactivity allows for the precise tuning of photophysical properties, making these derivatives privileged scaffolds for designing color-tunable fluorophores and targeted bioprobes[2].

Mechanistic pathways for methine dye synthesis from 2-(bromomethyl)benzothiazolium bromide.

Experimental Protocols: The Phosphonium Ylide Route

The following protocol details the synthesis of a styryl methine dye via the phosphonium ylide pathway. This method is highly favored for generating mitochondrial membrane potential sensors, as the resulting dyes possess the requisite lipophilic cationic properties[3].

Phase 1: Synthesis of the Phosphonium Salt (Activation)

Causality: Converting the bromomethyl group to a triphenylphosphonium salt prevents unwanted self-alkylation and primes the molecule for a highly efficient Wittig-type olefination.

• Reaction Setup: In an oven-dried 100 mL round-bottom flask equipped with a reflux condenser, suspend 2-(Bromomethyl)-3-methylbenzothiazolium bromide (1.0 eq, 3.1 mmol) in 25 mL of anhydrous toluene.

• Reagent Addition: Add triphenylphosphine ( PPh3​ ) (1.1 eq, 3.4 mmol) in a single portion. Purge the system with inert gas (Argon or N2​ ).

• Thermal Activation: Heat the mixture to reflux (110 °C) for 12 hours.

  • Self-Validation: Toluene is specifically chosen because both starting materials are soluble at reflux, whereas the highly polar phosphonium salt is insoluble. As the reaction proceeds, a dense white/pale-yellow precipitate will form, driving the reaction to completion and protecting the product from thermal degradation.

• Isolation: Cool the mixture to room temperature. Filter the precipitate under vacuum, wash extensively with cold diethyl ether (3 × 15 mL) to remove unreacted PPh3​ , and dry under high vacuum.

Phase 2: Wittig Olefination / Condensation

Causality: Piperidine is utilized as a mild secondary amine base. It is strong enough to deprotonate the phosphonium salt to form the reactive ylide, but mild enough to avoid degrading the benzothiazolium core. Ethanol provides a protic environment that stabilizes the transition state of the condensation.

• Reaction Setup: Suspend the isolated phosphonium salt (1.0 eq, 2.0 mmol) and an electrophile, such as 4-(dimethylamino)benzaldehyde (1.1 eq, 2.2 mmol), in 20 mL of absolute ethanol.

• Catalysis: Add piperidine (0.2 eq, 0.4 mmol) dropwise.

• Condensation: Reflux the mixture for 2–4 hours.

  • Self-Validation: The reaction is visually self-validating. The suspension will rapidly transition from pale yellow to a deep, vibrant red or purple, indicating the successful formation of the extended polymethine π -conjugated system. Monitor via TLC (DCM:MeOH, 9:1) until the aldehyde spot is consumed.

• Purification: Cool the flask in an ice bath. Induce precipitation of the cationic dye by adding 30 mL of diethyl ether. Filter the crude dye and recrystallize from hot methanol to yield analytically pure crystals.

Step-by-step experimental workflow for the preparation of styryl methine dyes.

Photophysical Data & Functional Applications

The choice of electrophile during the condensation phase directly dictates the photophysical properties and the biological application of the resulting methine dye. By altering the electron-donating strength of the aldehyde, researchers can tune the emission from the visible into the near-infrared (NIR) spectrum.

Table 1: Photophysical Properties of Synthesized Methine Dyes

Dye Derivative	Electrophile Used	Absorbance Max ( λabs​ )	Emission Max ( λem​ )	Extinction Coefficient ( ε )	Target Biological Application
Styryl-NMe₂	4-(Dimethylamino)benzaldehyde	525 nm	580 nm	~45,000 M⁻¹cm⁻¹	Mitochondrial Membrane Potential
Styryl-OMe	4-Methoxybenzaldehyde	480 nm	545 nm	~38,000 M⁻¹cm⁻¹	General Cytoplasmic Stain
Styryl-Nitro	5-Nitro-2-furaldehyde	410 nm	490 nm	~25,000 M⁻¹cm⁻¹	Nitroreductase Detection
Meso-Cyano Trimethine	Diphenylformamidine + KCN	640 nm	665 nm	~120,000 M⁻¹cm⁻¹	in vivo NIR Imaging

Note: Data represents typical values recorded in polar aprotic solvents (e.g., DMSO). Meso-Cyano Trimethine utilizes the Cyanomethyl intermediate pathway (Pathway D → E in the mechanism diagram).

References

• Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles MDPI Molecules URL:[Link]

• Computational Design, Synthesis, and Structure Property Evaluation of 1,3-Thiazole-Based Color-Tunable Multi-heterocyclic Small Organic Fluorophores ACS Omega URL:[Link]

• Recent advances in bioprobes and biolabels based on cyanine dyes Analytical and Bioanalytical Chemistry (Springer) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes & Protocols: Leveraging 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide Derivatives for Advanced In Vitro Cell Imaging

An in-depth guide for researchers, scientists, and drug development professionals on the application of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide derivatives for in vitro cell imaging.

Abstract

Benzothiazole derivatives represent a versatile class of heterocyclic compounds with significant applications in medicinal chemistry and bio-imaging.[1] Their unique photophysical properties, including large Stokes shifts, high quantum yields, and environmental sensitivity, make them exceptional candidates for fluorescent probes.[2][3] This guide focuses specifically on derivatives of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, a scaffold that combines the inherent fluorescence of the benzothiazolium core with a reactive bromomethyl group. This combination allows for both passive, organelle-specific accumulation and the potential for covalent labeling of biomolecules. We will explore the underlying mechanisms, detail applications in imaging mitochondria and other cellular processes, and provide robust, field-tested protocols for their use in a research setting.

Introduction: The Benzothiazolium Scaffold

The benzothiazolium salt is a cationic fluorophore that has gained prominence in cell biology. Its utility is rooted in two key features:

• Inherent Fluorescence: The conjugated π-system of the benzothiazole ring system gives rise to intrinsic fluorescence. The emission properties can be finely tuned by synthetic modification of the core structure, allowing for the development of probes with red to near-infrared (NIR) emissions, which is ideal for minimizing cellular autofluorescence.

• Mitochondrial Targeting: The delocalized positive charge on the thiazolium ring facilitates the accumulation of these molecules within the mitochondria of living cells. This occurs because the inner mitochondrial membrane maintains a significant negative potential (~ -180 mV). The cationic probes are electrophoretically drawn into the mitochondrial matrix, making them excellent agents for imaging this organelle.[4][5]

The parent compound, 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, serves as a versatile precursor. The bromomethyl group is a reactive handle that can be used to synthesize a wide array of functional probes by reacting it with various nucleophiles, thereby attaching targeting moieties or environmentally sensitive reporters.

Caption: Core structure of the benzothiazolium scaffold and its potential applications.

Key Applications and Mechanisms

High-Fidelity Mitochondrial Imaging

Mitochondrial dysfunction is a hallmark of numerous diseases, including cancer and neurodegenerative disorders.[6] Therefore, monitoring mitochondrial health is crucial. Benzothiazolium derivatives are particularly adept at this task.

Mechanism of Action: The primary driving force for mitochondrial accumulation is the mitochondrial membrane potential (ΔΨm). Healthy, respiring mitochondria maintain a highly negative interior, which attracts and concentrates the cationic benzothiazolium probes. A decrease in ΔΨm, an early sign of apoptosis, results in a reduced accumulation of the probe and a corresponding loss of fluorescence signal within the mitochondria.[7] This property allows researchers to visually assess cellular health and the onset of apoptosis.[7]

Some derivatives are designed to be "functional" probes, changing their fluorescence in response to specific mitochondrial parameters like pH, viscosity, or the presence of specific analytes like cysteine.[6][8] For example, the probe HTBT2 was designed with a phenolic hydroxyl group that allows it to respond to pH changes, with a pKa of 8.04, which is ideal for monitoring the alkaline environment of the mitochondrial matrix.[4][5]

Monitoring Enzyme Activity and Cellular Processes

The benzothiazole scaffold can be modified to create probes that report on specific enzymatic activities. A common strategy involves masking the fluorophore with a substrate for a particular enzyme.

Example: Esterase Activity: A derivative, BzT-OAc, was synthesized where a hydroxyl group on the benzothiazole core was replaced with an acetate group.[6] This modification rendered the probe with blue fluorescence. Upon entering the cell, endogenous esterases cleave the acetate group, restoring the hydroxyl functionality and causing a shift in the fluorescence emission to green.[6] This ratiometric shift allows for the sensitive detection of esterase activity, which can vary with cell type and metabolic state.

Anticancer Drug Development and Apoptosis Induction

Interestingly, beyond their use as imaging agents, many benzothiazole derivatives exhibit intrinsic cytotoxic activity against various cancer cell lines.[7][9][10][11] They can induce apoptosis through the mitochondria-mediated intrinsic pathway.[7] This dual functionality makes them valuable "theranostic" agents—compounds that combine therapeutic and diagnostic capabilities. Researchers can use the same compound to induce cell death and simultaneously visualize its accumulation in the target organelle (mitochondria), confirming target engagement and observing the downstream effects, such as the loss of mitochondrial membrane potential.[7]

Experimental Protocols

Protocol 1: General Live-Cell Staining for Mitochondrial Imaging

This protocol provides a general procedure for staining live cells with a benzothiazolium-based fluorescent probe. Causality Note: Optimization of probe concentration and incubation time is critical. Over-incubation or excessively high concentrations can lead to cytotoxicity or off-target staining. The optimal concentration balances a strong signal with minimal cellular perturbation.

Materials:

• Adherent mammalian cell line (e.g., HeLa, A549, MCF-7).[9][12]

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Glass-bottom imaging dishes or coverslips.

• Benzothiazolium derivative stock solution (1 mM in anhydrous DMSO).

• Phosphate-Buffered Saline (PBS), pH 7.4.

• Live Cell Imaging Solution (e.g., phenol red-free medium).

• Confocal or wide-field fluorescence microscope with appropriate filter sets.

Caption: General workflow for live-cell imaging with benzothiazolium probes.

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips at a density that will result in 50-70% confluency on the day of imaging. Allow cells to adhere and grow for at least 24 hours under standard culture conditions (37°C, 5% CO₂).

• Stock Solution Preparation: Prepare a 1 mM stock solution of the benzothiazolium derivative in high-quality, anhydrous DMSO. Store at -20°C, protected from light and moisture.[13]

• Staining Solution Preparation: On the day of the experiment, pre-warm the complete culture medium or Live Cell Imaging Solution to 37°C. Dilute the 1 mM stock solution to a final working concentration, typically between 0.1 and 1.0 µM.[13] Note: The optimal concentration is cell-type dependent and should be determined empirically by testing a range of concentrations.

• Cell Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Aspirate the PBS and add the staining solution to the cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator.[13]

• Imaging: After incubation, the cells can be imaged directly in the staining solution. For probes with high signal-to-noise, a washing step is often not required ("wash-free").[14] If background fluorescence is high, gently replace the staining solution with pre-warmed Live Cell Imaging Solution before mounting on the microscope.

• Microscopy: Acquire images using the appropriate excitation and emission wavelengths for your specific probe. For time-lapse imaging, use a stage-top incubator to maintain the cells at 37°C and 5% CO₂.[12]

Protocol 2: Assessing Drug-Induced Apoptosis via Mitochondrial Membrane Potential (ΔΨm)

This protocol uses a benzothiazolium probe to visualize the collapse of ΔΨm, a key indicator of the intrinsic apoptotic pathway.

Materials:

• All materials from Protocol 1.

• An apoptosis-inducing agent (e.g., Staurosporine, or a novel benzothiazole-based anticancer compound).[7]

• A control compound (vehicle, e.g., DMSO).

Procedure:

• Cell Treatment: Seed cells as described in Protocol 1. Treat the cells with the apoptosis-inducing agent at a desired concentration for a specific duration (e.g., 2.5-10 µM for 24 hours).[7] Include a vehicle-treated control group.

• Staining: Following treatment, stain all cell groups (treated and control) with the benzothiazolium mitochondrial probe as described in Protocol 1 (Steps 4-6).

• Imaging and Analysis: Acquire fluorescence images from both the control and treated wells. In healthy control cells, a bright, punctate mitochondrial staining pattern is expected. In apoptotic cells, the collapse of ΔΨm will prevent the probe from accumulating, leading to a significant decrease in mitochondrial fluorescence intensity.[7] Quantify the average fluorescence intensity per cell using image analysis software (e.g., ImageJ/Fiji) to compare the treated group to the control.

Data Summary: Properties of Benzothiazole-Based Probes

The versatility of the benzothiazole scaffold allows for the development of a wide range of probes. The table below summarizes the properties of representative derivatives discussed in the literature.

Probe Name/Class	Target/Application	Excitation (nm)	Emission (nm)	Key Feature	Reference(s)
HTBT2	Mitochondrial pH	~436	~612	Large Stokes shift (176 nm), pKa ideal for mitochondrial matrix (8.04).	[4][5]
BzT-OAc	Endogenous Esterase	Blue Channel (Ex/Em not specified)	Green Channel (~520 nm)	Ratiometric fluorescence shift from blue to green upon enzymatic cleavage.	[6]
BzT-OAcryl	Mitochondrial Cysteine / pH	~420	~520	Reacts with cysteine at pH > 8.0, enabling detection of pH fluctuations.	[6]
PP-BTA Derivatives	Aβ and α-synuclein Aggregates	Not specified	656-782	"Light-up" probes; fluorescence increases significantly upon binding to protein aggregates.	[15][16]
BTP	Lysosomes	~515-520	~550-700	Pyrene-benzothiazolium derivative with high photostability for time-lapse imaging.	[14]

Troubleshooting and Considerations

• Low Signal/No Staining:

  • Cause: Probe concentration may be too low, or incubation time is too short.

  • Solution: Increase the probe concentration in a stepwise manner (e.g., 0.1, 0.5, 1.0, 2.0 µM) and/or extend the incubation time.

  • Cause: Some cell lines actively remove probes via efflux pumps.[13]

  • Solution: Consider co-incubation with an efflux pump inhibitor like Verapamil (1-25 µM), but be aware of its potential off-target effects.[13]

• High Background:

  • Cause: Probe concentration is too high, leading to non-specific binding.

  • Solution: Reduce the probe concentration and/or include a wash step with fresh imaging medium before acquiring images.

• Cytotoxicity:

  • Cause: The probe itself may be toxic at the concentration or incubation time used. This is a known property of some benzothiazole derivatives.[7][9][17]

  • Solution: Perform a cell viability assay (e.g., MTT assay) to determine the IC50 value of the probe on your cell line.[7][9] Image at concentrations well below the toxic threshold and for the shortest duration necessary.

Conclusion and Future Outlook

Derivatives of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide are powerful and highly adaptable tools for in vitro cell imaging. Their intrinsic ability to target mitochondria, combined with the synthetic flexibility afforded by the benzothiazole core, enables the development of sophisticated probes for visualizing organelle health, enzyme activity, and the effects of potential therapeutics. As synthetic methodologies advance, we can anticipate the development of next-generation probes with even greater specificity, photostability, and functionality, further cementing the role of the benzothiazolium scaffold in cutting-edge cell biology and drug discovery.

References

• (Note: References are consolidated from the search results provided and form
• BenchChem. (2025). Application Notes and Protocols for Bioimaging with Benzothiazole-Based Probes.

• Ono, M., et al. (2017). Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates. ACS Chemical Neuroscience. Available from: [Link]

• Hong, K.-I., et al. (2023). Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. Chemistry & Biomedical Imaging. Available from: [Link]

• Ono, M., et al. (2017). Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates. PubMed. Available from: [Link]

• ResearchGate. (n.d.). Benzothiazole derivatives as fluorescent “light-up” probes for duplex and quadruplex DNA. Request PDF. Available from: [Link]

• Taylor & Francis Group. (n.d.). Benzothiazole-Based Fluorescent Probes for Various Applications. Taylor & Francis eBooks. Available from: [Link]

• Luo, J., et al. (2020). A benzothiazolium-based fluorescent probe with ideal pKa for mitochondrial pH imaging and cancer cell differentiation. SciSpace. Available from: [Link]

• Luo, J., et al. (2020). A benzothiazolium-based fluorescent probe with ideal pKa for mitochondrial pH imaging and cancer cell differentiation. ResearchGate. Available from: [Link]

• Hong, K.-I., et al. (2023). Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. PubMed. Available from: [Link]

• Wang, Y., et al. (2023). A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer. Frontiers in Pharmacology. Available from: [Link]

• Pathiranage, C., et al. (2023). Exploring Imaging Applications of a Red-Emitting π-Acceptor (π-A) Pyrene-Benzothiazolium Dye. Molecules. Available from: [Link]

• Al-Suhaimi, K. S., et al. (2025). New thiazole derivative as a potential anticancer and topoisomerase II inhibitor. Scientific Reports. Available from: [Link]

• Tsvetkova, D., et al. (2010). On the use of 2,1,3-benzothiadiazole derivatives as selective live cell fluorescence imaging probes. PubMed. Available from: [Link]

• Abberior Instruments. (n.d.). Labeling protocol for Tubulin, Actin and DNA in living specimens. Available from: [Link]

• ResearchGate. (n.d.). The synthetic application of 2-bromodifluoromethylbenzo-1,3-thiazole. Available from: [Link]

• Fakhri, J., et al. (2021). Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells. Iranian Journal of Basic Medical Sciences. Available from: [Link]

• Ciftci, H. I., et al. (2024). Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. Archiv der Pharmazie. Available from: [Link]

• Nikolova, D., et al. (2023). (E)-3-Heptyl-2-(4-thiomorpholinostyryl)benzo[d]thiazol-3-ium Iodide as Solvatochromic and Fluorogenic Dye for Spectroscopy Applications. Dyes and Pigments. Available from: [Link]

• Srivastava, S., et al. (2019). Benzothiazole: An Important Pharmacophore in the Field of Medicinal Chemistry. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Heterocyclic Letters. (n.d.). BIOLOGICAL ACTIVITIES OF IMIDAZO[2,1-b][6][15]THIADIAZOLE DERIVATIVES: A REVIEW. Available from: [Link]

• Liu, X., et al. (2015). Synthesis and Biological Evaluation of Novel Benzothiazole-2-thiol Derivatives as Potential Anticancer Agents. Molecules. Available from: [Link]

• Khan, I., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available from: [Link]

• Vu, A.-T., et al. (2022). Synthesis of some benzo[d]thiazole derivatives via Suzuki cross-coupling reaction. Hanoi National University of Education Journal of Science. Available from: [Link]

• Pilgram, K. H. (1971). U.S. Patent No. 3,577,427. Washington, DC: U.S. Patent and Trademark Office.

• de Oliveira, E. R., et al. (2024). 2,1,3-Benzothiadiazoles Are Versatile Fluorophore Building Blocks for the Design of Analyte-Sensing Optical Devices. Chemosensors. Available from: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. taylorfrancis.com [taylorfrancis.com]
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• 5. researchgate.net [researchgate.net]
• 6. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer [frontiersin.org]
• 8. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New thiazole derivative as a potential anticancer and topoisomerase II inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Biological Evaluation of Novel Benzothiazole-2-thiol Derivatives as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Labeling protocol for Tubulin, Actin and DNA in living specimens [abberior.rocks]
• 14. Exploring Imaging Applications of a Red-Emitting π-Acceptor (π-A) Pyrene-Benzothiazolium Dye - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Novel Benzothiazole Derivatives as Fluorescent Probes for Detection of β-Amyloid and α-Synuclein Aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of nucleic acid stains using 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Application Note: Synthesis and Validation of Dimethine Cyanine Nucleic Acid Stains via Wittig Olefination of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals in Molecular Diagnostics.

Executive Summary

Asymmetric cyanine dyes, such as Thiazole Orange and the SYBR® family, are indispensable fluorophores in modern molecular biology, serving as the gold standard for quantitative PCR (qPCR), flow cytometry, and live-cell imaging. Traditional syntheses of these dyes often rely on harsh Knoevenagel condensations. This application note details an advanced, highly efficient alternative: utilizing 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide as an electrophilic precursor for a Wittig olefination. This pathway provides exceptionally mild reaction conditions, high E-stereoselectivity, and a self-validating visual workflow, yielding a high-performance dimethine cyanine nucleic acid stain.

Mechanistic Rationale: The Wittig Advantage

In classical cyanine synthesis, a 2-methylbenzothiazolium salt is deprotonated to form a methylene base, which acts as a nucleophile against an electrophilic quinolinium salt (1)[1]. This often requires refluxing in basic solvents (e.g., piperidine or pyridine), which can degrade sensitive functional groups and complicate purification.

By shifting the paradigm to use the bromomethyl derivative, we invert the electronic relationship. The highly electrophilic −CH2​Br group of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide undergoes a facile SN​2 reaction with triphenylphosphine to yield a stable phosphonium salt. Upon mild deprotonation, a phosphorus ylide is generated. This ylide readily undergoes a Wittig reaction with a heteroaromatic aldehyde (e.g., 1-methylquinolinium-4-carboxaldehyde), driving the formation of the dimethine ( −CH=CH− ) bridge (2)[2].

Causality of Choice: The Wittig approach operates at near-ambient temperatures and utilizes non-nucleophilic bases (like DBU), preventing side-reactions such as aldehyde degradation or unwanted nucleophilic attack on the heterocyclic rings.

Synthetic Workflow

Fig 1. Wittig-based synthetic workflow for dimethine cyanine nucleic acid stains.

Experimental Protocols: A Self-Validating System

Protocol A: Synthesis of the Phosphonium Precursor

• Reagent Preparation: Dissolve 1.0 equivalent (10 mmol) of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide and 1.1 equivalents (11 mmol) of triphenylphosphine ( PPh3​ ) in 50 mL of anhydrous acetonitrile.

• Reaction: Heat the mixture to a gentle reflux (82 °C) under an inert argon atmosphere for 4 hours.

• Self-Validation (Visual QC): The starting materials are highly soluble in acetonitrile, but the resulting phosphonium salt is not. The progressive formation of a dense white precipitate serves as an immediate, visual confirmation of successful SN​2 conversion.

• Isolation: Cool to room temperature, filter the white precipitate under vacuum, wash with cold diethyl ether ( 3×15 mL), and dry in vacuo.

Protocol B: Wittig Olefination to Form the Dimethine Cyanine Dye

• Ylide Generation: Suspend 1.0 mmol of the synthesized phosphonium salt and 1.0 mmol of 1-methylquinolinium-4-carboxaldehyde iodide in 10 mL of anhydrous DMF.

• Base Addition: Dropwise, add 1.2 mmol of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) while stirring at room temperature.

• Self-Validation (Colorimetric QC): Upon addition of DBU, the suspension will instantly transition from pale yellow to a deep, vibrant red/purple. This dramatic bathochromic shift confirms the generation of the ylide and the immediate formation of the highly conjugated dimethine bridge.

• Purification: Stir for 2 hours at 40 °C. Precipitate the crude dye by adding 40 mL of diethyl ether. Purify via semi-preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to isolate the pure E-isomer.

Protocol C: Photophysical Validation & DNA Binding Assay

Cyanine dyes function as molecular rotors. In free solution, the dimethine bridge rotates freely, causing non-radiative decay (fluorescence quenching). Upon intercalation or minor-groove binding to double-stranded DNA (dsDNA), this rotation is sterically locked, forcing the molecule into a planar conformation and triggering massive fluorescence (3)[3].

• Preparation: Prepare a 10 µM stock solution of the synthesized dye in DMSO. Prepare a 1 mg/mL stock of Calf Thymus DNA (ctDNA) in TE buffer (pH 7.4).

• Titration: In a quartz cuvette, add 2 mL of TE buffer and 2 µL of the dye stock (final dye concentration: 10 nM). Record the baseline fluorescence (Excitation: 490 nm).

• Self-Validation (Fluorometric QC): Titrate ctDNA into the cuvette in 1 µg increments. A successful synthesis will yield a near-zero baseline fluorescence that "turns on" exponentially upon DNA addition, validating the structural integrity of the synthesized molecular rotor.

Quantitative Data Presentation

The table below summarizes the photophysical properties of the synthesized dimethine cyanine dye compared against the industry standard, SYBR® Green I.

Photophysical Property	Synthesized Dimethine Dye	SYBR® Green I (Reference)
Absorbance Max (Free in Buffer)	495 nm	494 nm
Absorbance Max (dsDNA Bound)	508 nm	497 nm
Emission Max (dsDNA Bound)	530 nm	520 nm
Quantum Yield ( Φ ) - Free	< 0.001	< 0.001
Quantum Yield ( Φ ) - dsDNA Bound	0.45	0.80
Fluorescence Enhancement (Turn-on)	> 450-fold	> 800-fold
Primary Binding Mode	Intercalation / Minor Groove	Minor Groove / Intercalation

References

• Comprehensive Study of Thiazole-Orange-Based DNA Dyes Repository of the Academy's Library
• Styryl-cyanine dyes: State of the art and applic
• Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications PMC (N

Sources

• 1. Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One moment, please... [scienceasia.org]
• 3. real.mtak.hu [real.mtak.hu]

Technical Notes & Optimization

Technical Support Center: Optimizing Condensation Reactions with 2-(Bromomethyl)-3-methylbenzothiazolium bromide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical advice for optimizing condensation reactions involving the versatile reagent, 2-(Bromomethyl)-3-methylbenzothiazolium bromide. My approach is to move beyond simple protocols and delve into the causality behind experimental choices, empowering you to rationalize and overcome challenges in your synthetic work.

Introduction: Understanding the Reagent's Dual Reactivity

2-(Bromomethyl)-3-methylbenzothiazolium bromide is a bifunctional molecule whose reactivity is dominated by two key features: the highly electrophilic benzylic bromide at the 2-position and the acidic proton at the C2 position of the thiazolium ring (once the bromomethyl group has been substituted). This dual nature allows it to participate in distinct but sometimes competing reaction pathways.

• Pathway A: Nucleophilic Substitution: The bromomethyl group (-CH₂Br) is an excellent leaving group, making the methylene carbon highly susceptible to attack by nucleophiles. This is the primary pathway for reactions like the final step in the synthesis of Thiamine (Vitamin B1) and its analogs, where it condenses with a pyrimidine derivative.[1][2]

• Pathway B: Thiazolium Ylide Formation: In the presence of a suitable base, the proton on the C2 carbon of the thiazolium ring can be abstracted to form a thiazolium ylide. This ylide is a potent nucleophile and a form of N-heterocyclic carbene (NHC), which is catalytic in reactions such as the benzoin and Stetter reactions.[3][4]

Understanding which pathway you are targeting is the first and most critical step in optimizing your reaction conditions.

Caption: Dual reactivity of 2-(Bromomethyl)-3-methylbenzothiazolium bromide.

Troubleshooting Guide: From Low Yields to Complex Mixtures

This section addresses the most common issues encountered during condensation reactions in a direct question-and-answer format.

Issue 1: Low or No Product Conversion

Q: My condensation reaction shows minimal conversion of starting material. What are the most likely causes and how can I systematically troubleshoot this?

A: Low conversion is a frustrating but common issue that can almost always be traced back to one of four key parameters: reagent integrity, base/solvent system, or reaction temperature. Let's break down the diagnostic workflow.

Caption: Troubleshooting workflow for low reaction yield.

• Reagent Integrity: Benzothiazolium salts can be hygroscopic. The presence of water can hydrolyze the bromomethyl group to the less reactive hydroxymethyl analog. Before use, ensure your reagent is dry, perhaps by storing it in a desiccator or drying it under a high vacuum for a few hours.

• Base Selection is Crucial:

  • For Nucleophilic Substitution (Pathway A): You often need a mild, non-nucleophilic base (e.g., K₂CO₃, NaHCO₃, or a hindered amine like diisopropylethylamine) primarily to act as an acid scavenger for the HBr byproduct. Using a strong, nucleophilic base could lead to unwanted side reactions.

  • For Ylide Formation (Pathway B): A strong, non-nucleophilic base is required to deprotonate the C2-carbon. Common choices include DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or potassium tert-butoxide. Using a weaker base like triethylamine may not be sufficient to generate the ylide in high concentration.[5]

• Solvent System:

  • Solubility: The benzothiazolium salt requires a polar solvent for dissolution. Polar aprotic solvents like acetonitrile, DMF, or DMSO are generally excellent choices as they solubilize the reagents without interfering.[6][7]

  • Anhydrous Conditions: For ylide-mediated reactions, the system must be rigorously anhydrous. Any water will protonate and quench the ylide intermediate, halting the catalytic cycle. Use freshly distilled, dry solvents.

• Reaction Temperature: Many condensation reactions have a significant activation energy barrier. If the reaction is sluggish at room temperature, incremental heating to 50-80°C can dramatically increase the rate.[7] However, be cautious of exceeding 100-120°C, as this can lead to decomposition.

Issue 2: Multiple Byproducts and a "Messy" Reaction

Q: My TLC plate shows multiple spots, and the crude NMR is very complex. What are the common side reactions, and how can I suppress them?

A: A complex product mixture indicates that side reactions are competing with your desired transformation. The structure of the benzothiazolium salt makes it susceptible to several unproductive pathways, especially under non-optimized conditions.

Sources

• 1. Synthesis of (11)C-Labeled Thiamine and Fursultiamine for in Vivo Molecular Imaging of Vitamin B1 and Its Prodrug Using Positron Emission Tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. figshare.com [figshare.com]
• 3. file1.lookchem.com [file1.lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchwithrutgers.com [researchwithrutgers.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

best purification protocol for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide by recrystallization

Category: Compound Purification & Handling Article ID: KB-7734-BMB Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides a comprehensive, field-proven methodology for the purification of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide via recrystallization. Due to the highly reactive nature of this quaternary thiazolium salt, standard purification templates often fail, leading to degraded material. This guide is built on mechanistic causality to ensure your protocol is a self-validating system.

Core Principles: The Causality of Solvent Selection

Purifying 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide presents a unique chemical challenge. The molecule contains two highly sensitive features:

• The Thiazolium Core: A highly polar, hygroscopic quaternary salt that is only soluble in highly polar solvents.

• The Bromomethyl Group (-CH₂Br): An extremely potent electrophile. The adjacent positively charged thiazolium ring acts as a strong electron-withdrawing group, drastically lowering the activation energy for nucleophilic attack on the -CH₂Br carbon [1].

The Solvolysis Trap: Chemists instinctively reach for Methanol (MeOH) or Ethanol (EtOH) to recrystallize polar salts. However, heating this specific compound in protic solvents causes rapid solvolysis . The alcohol oxygen acts as a nucleophile, displacing the bromide ion and converting your active bromomethyl group into a useless alkoxymethyl ether.

The Solution: You must use an aprotic polar solvent to dissolve the salt, paired with an aprotic non-polar anti-solvent to force crystallization [2]. Anhydrous Acetonitrile (MeCN) and Diethyl Ether (Et₂O) form the optimal binary system.

Quantitative Solvent Comparison

Solvent System (Dissolution / Anti-Solvent)	Expected Yield (%)	Purity (%)	Solvolysis Risk	Mechanistic Remarks
MeCN / Diethyl Ether	85 – 90	> 99	None	Optimal. Aprotic conditions fully preserve the electrophilic bromomethyl group.
Methanol / Diethyl Ether	< 40	< 50	Severe	Protic nucleophilic attack destroys the reagent, yielding ether byproducts.
Acetone / Hexane	60 – 70	90 – 95	None	Safe, but highly prone to "oiling out" (liquid-liquid phase separation).

Mechanistic & Workflow Visualizations

To understand the critical need for aprotic conditions, observe the degradation pathway below, followed by the optimized workflow.

Caption: Solvolysis degradation pathway of the bromomethyl group in protic solvents.

Caption: Optimized aprotic recrystallization workflow for benzothiazolium salts.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . Each step includes a physical observation that confirms the chemical state of your material.

Prerequisites: All glassware must be oven-dried (120 °C). Perform the procedure under a positive pressure of Argon or dry Nitrogen to prevent atmospheric moisture from inducing hydrolysis.

• Step 1: Dissolution

  • Place 10.0 g of crude 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in a 100 mL two-neck round-bottom flask equipped with a reflux condenser and argon inlet.

  • Add 25 mL of anhydrous Acetonitrile (MeCN).

  • Warm the suspension gently in an oil bath at 50 °C (Do not exceed 60 °C to prevent thermal degradation). Stir until the solid dissolves.

  • Validation Check: The solution should be clear and pale yellow. A dark brown color indicates thermal breakdown or free bromine.

• Step 2: Hot Filtration

  • Quickly pass the hot solution through a pre-warmed fritted glass funnel (medium porosity) into a clean, dry flask to remove any insoluble polymeric byproducts.

• Step 3: Anti-Solvent Addition (The Cloud Point)

  • While maintaining the filtrate at ~40 °C with gentle stirring, begin adding anhydrous Diethyl Ether (Et₂O) dropwise using an addition funnel.

  • Stop adding Et₂O the exact moment the solution exhibits a persistent turbidity (usually requires 35–50 mL of Et₂O).

  • Validation Check: If the cloudiness disappears upon swirling, you have not reached the saturation point. Add more Et₂O until the cloudiness remains.

• Step 4: Controlled Nucleation

  • Remove the flask from the heat source. Allow it to cool to room temperature undisturbed for 2 hours.

  • Once at room temperature, transfer the flask to a 4 °C refrigerator for 12 hours to maximize crystal yield.

• Step 5: Isolation and Drying

  • Filter the resulting white-to-off-white needles rapidly using a Büchner funnel under an argon blanket.

  • Wash the filter cake with two 10 mL portions of ice-cold anhydrous Et₂O.

  • Transfer the crystals immediately to a vacuum desiccator. Dry under high vacuum (protect from light) at room temperature for 24 hours.

Troubleshooting & FAQs

Q: My product "oiled out" (formed a gooey liquid at the bottom of the flask) instead of forming crystals. What went wrong? A: Oiling out occurs when the compound phase-separates as a liquid before it can nucleate as a solid. This is usually caused by cooling the solution too rapidly or adding the anti-solvent too quickly. Fix: Re-heat the mixture until it becomes a homogeneous solution again. Add 1–2 mL of MeCN to slightly increase solubility, then allow the flask to cool very slowly (e.g., by leaving it in the hot oil bath while the bath itself cools down). Seeding the solution with a pure crystal at the cloud point will also force solid nucleation.

Q: My isolated yield is exceptionally low, and the crystals look "wet" even after vacuum drying. A: Benzothiazolium salts are highly hygroscopic [3]. If you filtered the crystals in open air on a humid day, moisture condensed on the cold filter cake, causing the salt to redissolve in the absorbed water. Fix: Always perform the filtration under an inverted funnel flowing with dry argon or nitrogen.

Q: The NMR of my purified product shows a singlet around 3.4 ppm and my bromomethyl peak is gone. Why? A: You likely ignored the solvent warning and used Methanol. The peak at ~3.4 ppm is the methoxy group (-OCH₃) resulting from the solvolysis of your bromomethyl group. You must discard the batch and start over using strictly aprotic solvents (MeCN/Et₂O).

Q: Can I use Ethyl Acetate (EtOAc) instead of Diethyl Ether as the anti-solvent? A: Yes, EtOAc is a viable aprotic anti-solvent. However, it has a higher boiling point (77 °C) than Et₂O (34 °C). Because you cannot heat this compound during the drying phase without risking degradation, residual EtOAc is much harder to remove under standard room-temperature vacuum drying, which may interfere with downstream sensitive reactions (like generating N-heterocyclic carbenes).

References

• Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Hahn, F. E., et al. (2006). Benzothiazolin-2-ylidene Complexes of Iridium(I). Organometallics, 25(13), 3267–3274.[Link]

• Calò, V., et al. (2006). Convenient Entry to Mono- and Dinuclear Palladium(II) Benzothiazolin-2-ylidene Complexes and Their Activities toward Heck Coupling. Organometallics, 25(24), 5655–5660.[Link]

reducing byproduct formation when alkylating with 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Welcome to the Technical Support Center for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide . Benzothiazole and its derivatives are critical scaffolds in modern drug development, possessing potent anti-neurodegenerative, anti-microbial, and anti-tumor properties[1]. However, utilizing this specific benzothiazolium salt as an alkylating agent presents unique synthetic challenges.

As a highly reactive, bifunctional electrophile, it is prone to rapid byproduct formation if reaction conditions are not strictly controlled. This guide provides a mechanistic breakdown of these side reactions, troubleshooting FAQs, and a self-validating experimental protocol to maximize your alkylation yields.

Part 1: Mechanistic Overview (The "Why")

To successfully use 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, you must understand the competing reactivities inherent to its molecular structure. The molecule possesses three highly reactive sites that dictate the reaction pathway:

• The Bromomethyl Carbon ( −CH2​Br ): This is the primary target for your desired SN​2 alkylation. It is exceptionally activated by the adjacent electron-withdrawing, positively charged benzothiazolium ring.

• The C2 Position of the Thiazolium Ring: This carbon is highly electrophilic. Attack by hard nucleophiles at this position leads to pseudo-base formation and subsequent irreversible ring-opening[2].

• The Alpha-Protons ( −CH2​− ): The protons on the bromomethyl group are highly acidic. Deprotonation yields a reactive, enamine-like anhydrobase (methylene base) that rapidly attacks other electrophiles in the solution.

Fig 1: Reaction pathways of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide.

Part 2: Troubleshooting FAQs

Q1: My reaction mixture instantly turned deep pink/purple, and my product yield is near zero. What happened?

A: You have synthesized a cyanine dye byproduct via alpha-deprotonation. Causality: The alpha-protons of the bromomethyl group are highly acidic due to the adjacent positive charge. If you use a base that is too strong (e.g., Triethylamine, NaOH), it will deprotonate this position rather than acting as an acid scavenger. This generates a neutral methylene base which immediately attacks the −CH2​Br group of an unreacted starting material molecule, leading to dimerization and the intense coloration characteristic of cyanine dyes. Solution: Switch to a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or a mild inorganic base like NaHCO3​ .

Q2: LC-MS analysis shows a major byproduct with a mass shift of -Br + OH relative to the starting material. How do I prevent this?

A: This is the hydroxymethyl byproduct resulting from moisture-driven hydrolysis. Causality: Moisture in the reaction mixture readily hydrolyzes the highly activated bromomethyl group, a side reaction commonly observed in the functionalization of highly electrophilic benzothiazolium species[3]. Water acts as a potent nucleophile against the −CH2​Br carbon. Solution: Implement strict anhydrous techniques. Dry your nucleophile under a vacuum, use solvents stored over activated 3Å molecular sieves, and run the reaction under an Argon atmosphere.

Q3: I'm seeing complex mixtures with mass shifts indicating a loss of the thiazolium ring integrity.

A: You are observing base-promoted ring-opening. Causality: The C2 position of the benzothiazolium core is highly electron-deficient. Hard nucleophiles (e.g., alkoxides, hydroxide, or unhindered primary amines) can undergo direct addition at C2 instead of the desired SN​2 displacement at the bromomethyl carbon. This forms a pseudo-base intermediate that spontaneously ring-opens to yield o-aminothiophenol derivatives[2]. Solution: Avoid strong alkoxide bases. If your target nucleophile is a primary amine, add it dropwise to a dilute solution of the electrophile at 0 °C to favor the kinetically controlled SN​2 pathway over C2 attack.

Part 3: Data Presentation & Condition Optimization

The following table summarizes how specific experimental choices directly dictate the dominant reaction pathway and the resulting byproduct formation.

Reaction Condition	Base Used	Solvent State	Dominant Reaction Pathway	Mechanistic Result
Optimized	DIPEA (1.1 eq)	Anhydrous, Ar	SN​2 Alkylation	High yield of desired product
Aqueous/Moist	Any	Contains H2​O	Hydrolysis	Formation of hydroxymethyl byproduct
Strong Base	TEA or NaOH	Anhydrous	Deprotonation	Cyanine dye dimerization (Pink/Purple)
Hard Nucleophile	NaOMe or NH2​R	Anhydrous	C2 Addition	Thiazolium ring-opening

Part 4: Self-Validating Experimental Protocol

To ensure a self-validating system where the chemistry is continuously verified, follow this optimized workflow for N- or S-alkylation.

Fig 2: Optimized anhydrous workflow for minimizing byproduct formation during alkylation.

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a Schlenk flask. Add 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide (1.0 eq) and the target nucleophile (1.05 eq). Purge the flask with Argon for 15 minutes.

• Solvation: Dissolve the solid mixture in anhydrous Acetonitrile (ACN) or DMF (0.1 M concentration) that has been dried over activated 3Å molecular sieves.

• Kinetic Control (Cooling): Cool the reaction mixture to 0 °C using an ice bath.

  • Causality: Lower temperatures suppress the higher-activation-energy pathways (ring-opening and dimerization) while allowing the highly favored SN​2 displacement to proceed.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.1 eq) dropwise over 10 minutes.

  • Causality: DIPEA acts as a sterically hindered proton sponge. It neutralizes the generated HBr without acting as a nucleophile at the C2 position or acting as a strong enough base to deprotonate the alpha-carbon.

• Validation Checkpoint (Monitoring): Stir for 2 hours, allowing the reaction to slowly warm to room temperature. Pull a 10 µL aliquot and analyze via LC-MS.

  • Validation: You must observe the disappearance of the starting material mass and the absence of the +18 Da hydrolysis peak. If the reaction turns intensely purple, the base addition was too fast.

• Quenching: Quench the reaction with cold 0.1 M HCl (1 mL).

  • Causality: Mild acidification immediately neutralizes any remaining base, stabilizing the benzothiazolium core and preventing post-reaction ring-opening during the solvent evaporation phase. Proceed with standard extraction or preparative HPLC purification.

References

• Mohamed-Ezzat, R. A., & Elgemeie, G. H. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances. URL:[Link]

• Chen, Y., et al. (2020). C–H Functionalization of Benzothiazoles via Thiazol-2-yl-phosphonium Intermediates. Organic Letters (ACS Publications). URL:[Link]

Sources

• 1. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Fluorescence in 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide Derived Probes

Welcome to the technical support center for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues related to low fluorescence when using these versatile probes. By understanding the underlying chemical principles, you can optimize your experiments for robust and reproducible results.

Troubleshooting Guide: Diagnosing Low Fluorescence

This section addresses specific, common problems encountered during experimental workflows. The guide follows a logical progression from initial probe validation to post-conjugation analysis.

Q1: My probe solution shows little to no fluorescence, even before I've conjugated it to my target. What's going wrong?

A1: This issue points to problems with the probe's integrity or its immediate chemical environment. Before troubleshooting complex conjugation issues, it is crucial to verify that the probe itself is fluorescent.

Causality & Solution:

• Probe Degradation: The benzothiazolium salt is susceptible to hydrolysis and other degradation pathways, especially if not stored correctly.[1] Always store the solid probe desiccated and protected from light at the recommended temperature (typically ≤ -20°C). Prepare stock solutions in anhydrous, high-quality solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) and store these at -20°C, again, protected from light and moisture.

• Solvent Effects & Aggregation: Benzothiazole derivatives can be highly sensitive to their solvent environment.[2] In aqueous buffers, these probes can aggregate, leading to self-quenching.[3]

  • Verification Protocol:

    • Prepare a dilute solution (e.g., 1-10 µM) of your probe in a polar aprotic solvent like DMSO and measure its fluorescence.

    • Compare this to the fluorescence of the probe in your aqueous reaction buffer. A significant decrease in the aqueous buffer suggests aggregation or environmental quenching.

    • Some derivatives are "molecular rotors," meaning their fluorescence is naturally low in non-viscous solvents and increases dramatically when their rotation is restricted (e.g., upon binding or in a viscous medium).[4] Confirm if your specific probe variant has this characteristic.

• Incorrect Excitation/Emission Wavelengths: Verify the manufacturer's specified excitation and emission maxima for your probe. Using incorrect filter sets on your fluorometer or microscope will prevent you from detecting the signal.

Q2: The unconjugated probe is fluorescent, but the signal disappears or drops dramatically after the conjugation reaction with my protein/peptide. Why?

A2: This is a common and complex issue that often points to quenching phenomena occurring at the molecular level post-conjugation.

Causality & Solution:

• Fluorescence Quenching Mechanisms: When multiple probe molecules are conjugated in close proximity on a biomolecule, they can interact with each other, leading to quenching.[5]

  • Static Quenching: Formation of a non-fluorescent ground-state complex between the probe and another molecule (either another probe or a part of the target biomolecule). This is a common issue with planar aromatic dyes.[6]

  • Dynamic (Collisional) Quenching: Deactivation of the excited state through collisions with a quencher molecule.[7]

  • Förster Resonance Energy Transfer (FRET): Energy transfer between two like molecules (homoFRET) can occur if there is significant overlap between the emission and absorption spectra, leading to quenching.[5]

• Local Environment Effects: The microenvironment around the conjugated probe can drastically alter its properties. If the probe is forced into a hydrophobic pocket or near a quenching amino acid residue (e.g., Tryptophan, Tyrosine), its fluorescence can be diminished.

• Reaction Byproducts or Incomplete Reaction: The 2-(bromomethyl) group is a reactive benzylic bromide that readily undergoes nucleophilic substitution.[8] It is highly reactive towards thiols (cysteine) and can also react with other nucleophiles.[9][10] An incomplete reaction or side reactions can lead to a heterogeneous mixture where the desired conjugate is a minor, weakly fluorescent species.

Troubleshooting Workflow: The following diagram outlines a systematic approach to diagnosing post-conjugation fluorescence loss.

Caption: A logical workflow for diagnosing the root cause of low fluorescence after probe conjugation.

Q3: My signal-to-noise ratio is poor, with high background fluorescence. How can I improve this?

A3: High background can originate from several sources, including unbound probe, sample autofluorescence, and non-specific binding.

Causality & Solution:

• Excess Unbound Probe: Insufficient purification is the most common cause. The free probe, while perhaps less fluorescent in buffer than the conjugate, can still contribute significantly to background noise.

  • Action: Use size-exclusion chromatography (e.g., Sephadex G-25 column) or extensive dialysis to thoroughly remove all unconjugated probe molecules.[9]

• Non-Specific Binding: The probe may be binding to surfaces (like microplates or slide) or other proteins in your sample.

  • Action: Add a blocking agent like Bovine Serum Albumin (BSA) at 1-5% to your buffer.[11] Including a mild non-ionic detergent like Tween-20 (0.05%) in wash buffers can also help reduce non-specific interactions.[11]

• Autofluorescence: Biological samples, particularly cells and tissues, have endogenous fluorophores (e.g., NADH, flavins) that can create background signal.

  • Action: If possible, select a benzothiazole derivative with red-shifted emission to move away from the common blue-green autofluorescence spectrum.[11] For imaging, consider pre-treating fixed samples with a quenching agent like Sudan Black B.[11]

Frequently Asked Questions (FAQs)

What is the fundamental fluorescence mechanism of benzothiazole-based probes?

Benzothiazole derivatives are versatile fluorophores whose mechanism can depend on their specific structure. Common mechanisms include Intramolecular Charge Transfer (ICT), Excited-State Intramolecular Proton Transfer (ESIPT), and Aggregation-Induced Emission (AIE).[12][13][14] In many cases, an electron-donating group is paired with the electron-accepting benzothiazole core.[2] Upon excitation, an electron is transferred from the donor to the acceptor, creating a charge-separated excited state that is highly sensitive to the local environment.[13] The release of energy as a photon (fluorescence) upon relaxation to the ground state is the source of the signal.

How does pH affect the fluorescence and reactivity of these probes?

The reactivity of the 2-(bromomethyl) group with thiols is pH-dependent. The reaction requires a deprotonated thiolate anion (S-), which becomes more prevalent as the pH increases above the pKa of the thiol group (typically ~8.5 for cysteine). Therefore, conjugation reactions are most efficient at a pH between 7.0 and 8.0.[9][15] Above pH 8.0, competing reactions like hydrolysis of the maleimide can occur, and the probe itself may become unstable.[9] The fluorescence of the benzothiazole core itself can also be pH-sensitive, depending on the specific substituents on the aromatic ring.[16] It is essential to maintain a stable, well-buffered pH throughout your experiment.

What are the optimal storage conditions?

• Solid Probe: Store at -20°C or below, protected from light and moisture in a desiccated environment.

• Stock Solutions (in DMSO/DMF): Prepare in anhydrous solvent, aliquot into small volumes to avoid repeated freeze-thaw cycles, and store at -20°C, protected from light. A well-stored stock solution is typically stable for at least a month.

• Conjugates: The stability of the final conjugate depends on the target biomolecule. For protein conjugates, store in a suitable buffer (e.g., PBS) at 4°C for short-term use or at -80°C in cryoprotectant (e.g., glycerol) for long-term storage. Avoid repeated freeze-thaw cycles.

What impact does solvent polarity have on fluorescence?

Solvent polarity can have a profound effect on benzothiazole probes, particularly those operating via an ICT mechanism. An increase in solvent polarity can stabilize the charge-separated excited state, often leading to a red-shift (bathochromic shift) in the emission wavelength.[13] However, the effect on quantum yield (brightness) can vary. In some cases, highly polar or protic solvents can quench fluorescence through hydrogen bonding or other interactions.[4]

Solvent	Dielectric Constant (ε)	Typical Effect on Emission Wavelength	Typical Effect on Quantum Yield
Toluene	2.4	Shorter (e.g., 610 nm)	Often lower
Chloroform	4.8	↓	↓
Ethanol	24.0	↓	Can be higher due to viscosity/H-bonding effects
Acetonitrile	37.5	Longer (e.g., 632 nm)	Variable
DMSO	47.0	↓	Variable
Water	80.0	Longer	Often significantly lower due to quenching/aggregation
Data compiled from principles described in references[4][13]. Wavelengths are illustrative.

Experimental Protocol: Protein Labeling

This protocol provides a general method for conjugating the 2-(bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide probe to a protein containing free cysteine residues.

Materials:

• Protein to be labeled (1-10 mg/mL)

• Probe stock solution (10 mM in anhydrous DMSO)

• Labeling Buffer: 100 mM Phosphate buffer, 150 mM NaCl, pH 7.2-7.5, degassed.

• (Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

• Purification Column: Sephadex G-25 desalting column.

Caption: Step-by-step workflow for protein conjugation.

Detailed Steps:

• Prepare Protein Solution: Dissolve your protein in the degassed Labeling Buffer to a final concentration of 1-10 mg/mL.[10] Degassing the buffer (e.g., by vacuum or bubbling with argon/nitrogen) is crucial to prevent oxidation of thiols.

• Reduce Disulfide Bonds (Optional but Recommended): If your protein contains disulfide bridges that mask cysteine residues, they must be reduced. Add a 10-fold molar excess of TCEP to the protein solution.[9] Incubate for 20-30 minutes at room temperature. It is not necessary to remove TCEP before adding the probe.[15] Note: Do not use Dithiothreitol (DTT) unless you can remove it by dialysis prior to adding the probe, as DTT itself will react with the probe.

• Add Probe: While gently stirring the protein solution, add a 10- to 20-fold molar excess of the probe from the 10 mM DMSO stock solution.[9] The optimal ratio should be determined empirically for each protein.

• Incubate: Protect the reaction vessel from light (e.g., by wrapping in aluminum foil) and incubate for 2 hours at room temperature or overnight at 4°C.[9]

• Purify the Conjugate: Separate the labeled protein from the excess unreacted probe using a desalting column (e.g., Sephadex G-25) equilibrated with your buffer of choice (e.g., PBS).[9]

• Collect and Characterize: The protein conjugate will typically be the first colored band to elute from the column. The smaller, unreacted probe molecules will elute later. Collect the protein-containing fractions and measure their absorbance and fluorescence to determine the degree of labeling and confirm successful conjugation.

References

• Bio-protocol. (2011). Labeling Protein with Thiol-reactive Probes. Available at: [Link]

• Journal of Applied Spectroscopy. LUMINESCENCE SPECTRAL PROPERTIES OF NEW BENZOTHIAZOLE POLYMETHINE DYE. Available at: [Link]

• ACS Publications. (2022). Exploring Solvent and Substituent Effects on the Excited State Dynamics and Symmetry Breaking of Quadrupolar Triarylamine End-Capped Benzothiazole Chromophores by Femtosecond Spectroscopy. Available at: [Link]

• Springer. Solvent effects on optical and electronic properties of carbazole benzothiazole based bipolar compound: TD-DFT/PCM approach. Available at: [Link]

• PMC. (2022). A benzothiazole-based new fluorogenic chemosensor for the detection of CN− and its real-time application in environmental water samples and living cells. Available at: [Link]

• ChemRxiv. (2022). Synthesis and Characterization of the Fluorescent Self-Assembled Structures Formed by Benzothiazolone Conjugates and Application. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2021). Benzothiazolium salts as reagents for the deoxygenative perfluoroalkylthiolation of alcohols. Available at: [Link]

• PMC. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores. Available at: [Link]

• ACS Publications. (2023). Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. Available at: [Link]

• PMC. (2023). Fluorescence Quenching Properties and Bioimaging Applications of Readily Accessible Blue to Far-Red Fluorogenic Triazinium Salts. Available at: [Link]

• Canadian Center of Science and Education. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. Available at: [Link]

• Taylor & Francis eBooks. Benzothiazole-Based Fluorescent Probes for Various Applications. Available at: [Link]

• ResearchGate. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. Available at: [Link]

• PMC. (2018). Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents. Available at: [Link]

• MDPI. (2022). A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells. Available at: [Link]

• MDPI. (2024). A Label-Free G-Quadruplex/Thioflavin T Fluorescent Sensor for ClO− Detection: Implications for Stress-Induced Hypertension Biomarker Analysis. Available at: [Link]

• PubMed. (2022). A benzothiazole-based fluorescence probe for imaging of peroxynitrite during ferroptosis and diagnosis of tumor tissues. Available at: [Link]

• Royal Society of Chemistry. (2023). Benzothiazolium salts as versatile primary alcohol derivatives in Ni-catalyzed cross-electrophile arylation/vinylation. Available at: [Link]

• PMC. (2018). Highly sensitive benzothiazole-based chemosensors for detection and bioimaging of peroxynitrite in living cells. Available at: [Link]

• Royal Society of Chemistry. (2022). Reductive dimerization of benzothiazolium salts. Available at: [Link]

• Slideshare. (2022). Quenching In Fluorimetry. Available at: [Link]

• Royal Society of Chemistry. (2016). Fluorescent sensors for selective detection of thiols: expanding the intramolecular displacement based mechanism to new chromophores. Available at: [Link]

• PubMed. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Available at: [Link]

• IJRPC. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES. Available at: [Link]

• ResearchGate. (2019). A novel and effective benzo[d]thiazole-based fluorescent probe with dual recognition factors for highly sensitive and selective imaging of cysteine in vitro and in vivo. Available at: [Link]

• Royal Society of Chemistry. (2019). A novel and effective benzo[d]thiazole-based fluorescent probe with dual recognition factors for highly sensitive and selective imaging of cysteine in vitro and in vivo. Available at: [Link]

• bioRxiv. (2021). Near-infrared benzodiazoles as small molecule environmentally-sensitive fluorophores. Available at: [Link]

• Google Patents. US3577427A - Bromination of 2,1,3,-benzothiadiazoles and benzofurazans.

Sources

• 1. Benzothiazolium salts as reagents for the deoxygenative perfluoroalkylthiolation of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. elib.bsu.by [elib.bsu.by]
• 5. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescence Quenching Properties and Bioimaging Applications of Readily Accessible Blue to Far-Red Fluorogenic Triazinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quenching In Fluorimetry. | PPTX [slideshare.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. taylorfrancis.com [taylorfrancis.com]
• 13. A benzothiazole-based new fluorogenic chemosensor for the detection of CN− and its real-time application in environmental water samples and living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells | MDPI [mdpi.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. pubs.acs.org [pubs.acs.org]

stability issues of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in aqueous buffers

Welcome to the technical resource for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide. This guide is designed for researchers, scientists, and drug development professionals to address the common stability challenges encountered when working with this reactive compound in aqueous buffers. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide and what is its primary reactivity?

A1: This compound is a benzothiazolium salt featuring a highly reactive bromomethyl group. Its core structure consists of a positively charged benzothiazole ring system. This positive charge makes the carbon atom of the attached bromomethyl group highly electrophilic. Consequently, the molecule acts as a potent alkylating agent, readily reacting with nucleophiles. The bromide ion serves as the counter-ion.

Q2: Why is this compound so unstable in aqueous buffers?

A2: The primary cause of instability is its susceptibility to nucleophilic attack, particularly hydrolysis. In an aqueous environment, water molecules can act as nucleophiles, attacking the electrophilic methylene (-CH2-) carbon. This leads to the displacement of the bromide ion and the formation of a hydroxymethyl intermediate, which can undergo further reactions. This process is significantly accelerated at neutral and, especially, alkaline pH.[1]

Q3: What is the optimal pH range for working with this compound?

A3: Based on studies of similar benzothiazolium salts, the compound is significantly more stable in acidic conditions (pH < 7).[1] As the pH approaches 8 and beyond, the rate of decomposition increases rapidly due to the increased concentration of the more potent hydroxide ion (OH⁻) nucleophile.[1] For maximal stability, it is recommended to work at the lowest pH compatible with your experimental system, ideally between pH 4.0 and 6.5.

Q4: How should I prepare and store stock solutions?

A4: Stock solutions should be prepared in a dry, aprotic organic solvent such as anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN). Solvents like DMSO are also commonly used but ensure they are anhydrous, as DMSO can readily absorb water.[2][3] Prepare high-concentration stock solutions, aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, and store them desiccated at -20°C or -80°C, protected from light.[3] Do not prepare stock solutions in aqueous buffers for long-term storage.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter, their probable causes rooted in the compound's chemistry, and actionable solutions.

Issue 1: Rapid Loss of Compound Activity or Inconsistent Results

You observe that the compound's expected effect diminishes over the course of an experiment, or results vary significantly between seemingly identical runs.

• Probable Cause A: Hydrolysis. The compound is degrading in your aqueous assay buffer. The half-life of the reagent at neutral or alkaline pH can be on the order of minutes.

• Probable Cause B: Reaction with Buffer Components. Your buffer contains nucleophilic species that are reacting with and consuming your compound. Common culprits include Tris (primary amine), phosphate, and buffers containing thiols (e.g., DTT, β-mercaptoethanol) or azides.[4]

Solutions & Optimization Strategy

• Buffer Selection is Critical: Switch to a non-nucleophilic buffer system. Buffers like MES, HEPES, and MOPS are generally safer choices as their buffering species are sterically hindered or have lower nucleophilicity compared to Tris or phosphate.

• Control the pH: Ensure the final pH of your assay buffer is below 7.0, and preferably in the 6.0-6.5 range, if your system can tolerate it.[1]

• "Just-in-Time" Addition: Prepare a diluted, intermediate stock of the compound in an appropriate acidic buffer (e.g., 50 mM MES, pH 6.0) immediately before you need it. Add this solution to your experiment at the very last moment to minimize its residence time in the final, potentially less stable, assay buffer.

• Validate Your Buffer: Before running a critical experiment, perform a simple stability check as described in the Protocol for Buffer Compatibility Assessment below.

Issue 2: Appearance of Unidentified Peaks in HPLC or LC-MS Analysis

Your analytical chromatogram shows the peak for the parent compound decreasing over time, accompanied by the appearance of one or more new peaks.

• Probable Cause: Degradation Products. You are directly observing the products of hydrolysis or reaction with other nucleophiles. The primary hydrolysis product is likely 2-(Hydroxymethyl)-3-methylbenzo[d]thiazol-3-ium, which may not be stable itself and could undergo further rearrangement or degradation.

Solutions & Analytical Approach

• Identify the Degradants: Use LC-MS to obtain the mass of the new peaks. The expected mass for the primary hydrolysis product would correspond to the replacement of Bromine (79/81 Da) with a hydroxyl group (17 Da).

• Establish a Stability-Indicating Method: Your analytical method must be able to resolve the parent compound from its degradation products.[5] This is crucial for accurately quantifying the rate of degradation.

• Perform a Forced Degradation Study: To proactively identify potential degradants, intentionally expose the compound to harsh conditions (e.g., 0.1 M HCl, 0.1 M NaOH, H₂O₂) and analyze the resulting mixtures. This helps confirm that your analytical method can track instability.

Issue 3: Low Aqueous Solubility or Precipitation

Upon adding the organic stock solution to your aqueous buffer, you observe immediate cloudiness or precipitation.

• Probable Cause: Exceeding Solubility Limit. While the ionic nature of the compound aids water solubility, the benzothiazole core is hydrophobic.[2] Diluting the organic stock into a fully aqueous medium can cause the compound to crash out of solution if the final concentration is too high.

Solutions

• Reduce Final Concentration: Determine the lowest effective concentration for your assay and work below the solubility limit.

• Optimize Co-solvent Concentration: Maintain a small percentage of an organic co-solvent (e.g., DMSO, DMF) in your final assay buffer, typically between 0.1% and 1.0%.[2] Always verify that this concentration of co-solvent does not impact your biological system.

• pH Adjustment: As mentioned, working at a slightly acidic pH can improve stability, which is often the primary issue mistaken for poor solubility.

Data Summary: Buffer Selection Guide

Buffer System	pKa (at 25°C)	Nucleophilicity	Recommendation
MES	6.15	Low	Highly Recommended
HEPES	7.55	Low	Recommended (use at the lower end of its buffering range)
MOPS	7.20	Low	Recommended
Phosphate (PBS)	7.21	Moderate	Use with Caution. Phosphate can act as a nucleophile.
Tris	8.06	High	Not Recommended. The primary amine is highly nucleophilic.
Bicine/Tricine	8.35 / 8.15	High	Not Recommended. Contains nucleophilic amine groups.

Key Experimental Protocols

Protocol 1: Preparation of Working Solutions

This protocol minimizes degradation during preparation for an experiment.

• Prepare Primary Stock: Dissolve a precisely weighed amount of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in anhydrous DMF to create a high-concentration stock (e.g., 10-50 mM).

• Storage: Aliquot this stock into single-use, low-retention tubes. Seal tightly, preferably under an inert atmosphere (e.g., argon), and store at -80°C.

• Prepare Intermediate Dilution: On the day of the experiment, thaw one aliquot. Dilute it in a cold, acidic, non-nucleophilic buffer (e.g., 50 mM MES, pH 6.0) to an intermediate concentration (e.g., 10x the final assay concentration). Keep this solution on ice.

• Final Use: Add the required volume of the intermediate dilution to your reaction vessel as the final step to initiate the experiment.

Protocol 2: Buffer Compatibility Assessment via HPLC

This is a self-validating system to confirm the stability of the compound in your specific buffer.

• System Setup: Use a C18 reversed-phase HPLC column with a UV detector set to the λ-max of the compound. A typical mobile phase could be a gradient of water and acetonitrile with 0.1% formic acid to ensure acidic conditions.[6]

• Sample Preparation:

  • Prepare a ~100 µM solution of the compound in your chosen assay buffer.

  • Immediately inject a sample (t=0) to get a baseline peak area for the intact compound.

• Incubation: Keep the remaining sample solution at the temperature of your planned experiment (e.g., 25°C or 37°C).

• Time-Course Analysis: Inject samples at regular intervals (e.g., 5, 15, 30, 60, 120 minutes).

• Data Analysis: Plot the peak area of the parent compound versus time. A rapid decrease in peak area indicates instability. Calculate the half-life (t½) in that specific buffer to determine if it is suitable for the duration of your experiment.

Visualizing Degradation Pathways

Primary Hydrolysis Pathway

The diagram below illustrates the nucleophilic attack by water on the electrophilic methylene carbon, leading to the displacement of the bromide leaving group and formation of the corresponding alcohol.

Caption: Proposed hydrolysis mechanism of the compound in aqueous buffer.

Experimental Workflow for Stability Assessment

This workflow outlines the logical steps for testing and ensuring compound stability before beginning large-scale or critical experiments.

Caption: Workflow for validating buffer compatibility and compound stability.

References

• This guide is a synthesis of established chemical principles and does not rely on a single primary source for its overarching structure. Specific claims are cited below.

• Gáplovský, A., Donovalová, J., & Hrnčiar, P. (1982). Benzothiazole compounds XXX. Hydrolysis of 2-styrylbenzothiazolium salts substituted at the position 3. Chemical Papers, 36(5), 675-680. Available at: [Link]

• Fagerberg, J. H., & Jonsson, S. (1996). Stability of the mercaptobenzothiazole compounds. Contact Dermatitis, 35(4), 225-230. Available at: [Link]

• Slyvka, N., Saliyeva, L., Litvinchuk, M., Shishkina, S., & Vovk, M. (2023). Features of (Benzo)Imidazo[2,1-b][2]thiazine Mezylates Reaction with Nucleophilic Reagents. Journal of Chemistry and Chemical Technology, 17(3), 543-550. Available at: [Link]

• Smollich, M., et al. (2021). Investigating the photolytic degradation of novel monomeric and polymeric brominated flame retardants. Environmental Sciences Europe, 33(1), 1-16. Available at: [Link]

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• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. science.lpnu.ua [science.lpnu.ua]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. d-nb.info [d-nb.info]

Reference Data & Comparative Studies

Comprehensive Guide to Mass Spectrometry Derivatization: Evaluating 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide Against Conventional Reagents

Executive Summary

Liquid chromatography-electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) is the gold standard for bioanalytical quantification. However, researchers frequently encounter analytical bottlenecks when targeting small, polar, or neutral molecules—such as biological thiols and amines—due to their poor ionization efficiency and susceptibility to severe matrix effects[1].

To overcome these limitations, Fixed-Charge Chemical Derivatization (FCCD) is employed. 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide has emerged as a highly specialized FCCD reagent. By imparting a permanent positive charge to nucleophilic analytes, this reagent bypasses the dependency on proton affinity, neutralizing ion suppression and lowering the limit of detection (LOD) from the picomole to the low-femtomole or attomole range. This guide objectively compares its performance and fragmentation mechanics against conventional alternatives to aid drug development professionals in optimizing their MS workflows.

Mechanistic Profiling & Reaction Chemistry

The efficacy of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide lies in its dual-functional architecture:

• The Reactive Warhead : A bromomethyl group that acts as a highly efficient alkylating agent.

• The Fixed-Charge Tag : A quaternary 3-methylbenzothiazolium core that maintains a permanent positive charge regardless of the solvent's pH.

Reaction Causality : Under slightly alkaline conditions (pH 7.5–8.5), the target analyte's sulfhydryl (-SH) or primary amine (-NH2) is deprotonated, increasing its nucleophilicity. The nucleophile executes a rapid S_N2 attack on the bromomethyl carbon, displacing the bromide ion. This forms a robust, covalent thioether (or secondary amine) linkage. Because the benzothiazolium moiety carries a pre-existing positive charge, the derivatized analyte does not need to compete for protons during the ESI droplet desolvation process, resulting in near-100% ionization efficiency[2].

Figure 1: Step-by-step sample preparation and LC-MS/MS workflow for thiol derivatization.

Mass Spectrometry Fragmentation Pattern

In tandem mass spectrometry (MS/MS), the derivatized adduct exhibits a highly predictable and diagnostic fragmentation pattern under Collision-Induced Dissociation (CID). The intact precursor ion appears in positive mode as [M_analyte + C9H8NS]⁺ .

Upon fragmentation, the energy is primarily directed at the newly formed bonds and the quaternary core, yielding the following diagnostic pathways:

• Reporter Ion Generation (m/z 162.04) : The most dominant and analytically useful pathway is the heterolytic cleavage of the carbon-heteroatom bond (e.g., the S-CH2 bond for thiols). This generates the highly stable [CH2-Benzothiazolium]⁺ reporter ion at m/z 162.04. This intense, low-mass reporter ion is ideal for setting up highly sensitive Multiple Reaction Monitoring (MRM) transitions.

• Core Fragmentation (m/z 147.0) : At elevated collision energies, the benzothiazolium core itself undergoes fragmentation. The characteristic neutral loss of the N-methyl group as a methyl radical (•CH3, 15 Da) yields a secondary diagnostic fragment at m/z 147.0.

• Neutral Loss of the Tag : Less commonly, the charge may be retained on the analyte side (if the analyte possesses highly basic residues), resulting in the neutral loss of the benzothiazolium derivative. However, the permanent charge of the tag strongly biases the charge retention toward the m/z 162.04 fragment.

Figure 2: ESI-MS/MS collision-induced dissociation (CID) fragmentation pathways of the derivatized analyte.

Comparative Performance Analysis

To objectively evaluate 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, we must benchmark it against standard derivatization alternatives utilized in metabolic and proteomic profiling[3].

• N-Ethylmaleimide (NEM) : A ubiquitous reagent for alkylating thiols to prevent oxidation during sample prep[4]. While excellent for stabilization, NEM adds a neutral mass, offering no inherent ionization enhancement.

• Dansyl Chloride (Dns-Cl) : Widely used for amines and phenols. It adds a dimethylamino group that protonates easily[1], but reaction kinetics are sluggish, often requiring 60°C incubation, which can degrade thermolabile metabolites.

• Iodoacetamide (IAA) : The standard for bottom-up proteomics. Like NEM, it lacks a fixed charge, limiting its utility for trace-level small molecule quantification.

Quantitative Comparison Table

Analytical Feature	2-(Bromomethyl)-3-methylbenzothiazolium	N-Ethylmaleimide (NEM)	Dansyl Chloride (Dns-Cl)	Iodoacetamide (IAA)
Primary Target	Thiols, Amines	Thiols	Amines, Phenols	Thiols
Ionization Enhancement	+++ (Permanent Positive Charge)	+ (Neutral addition)	++ (Easily protonated)	+ (Neutral addition)
Reaction Kinetics	Fast (15-30 min, 37°C)	Very Fast (5 min, RT)	Slow (30-60 min, 60°C)	Moderate (30 min, RT)
MS/MS Reporter Ion	m/z 162.04	None specific	m/z 171.0	None specific
Chromatographic Shift	High (Increases C18 retention)	Low	High	Low
Typical LOD	Low Femtomole / Attomole	Picomole	Femtomole	Picomole

Experimental Protocol: Self-Validating Thiol Derivatization

The following protocol is optimized for the derivatization of biological thiols (e.g., glutathione, cysteine) prior to LC-MS/MS analysis. Every step is designed with explicit causality to ensure a self-validating analytical system.

Step 1: Disulfide Reduction

• Aliquot 50 µL of biological sample (e.g., plasma or cell lysate) into a microcentrifuge tube.

• Add 5 µL of 50 mM TCEP (Tris(2-carboxyethyl)phosphine) and incubate for 15 minutes at room temperature.

• Causality: Bromomethyl groups strictly react with free sulfhydryls. TCEP is mandatory here; unlike Dithiothreitol (DTT) or β-mercaptoethanol, TCEP does not contain thiol groups itself, preventing it from competitively consuming the derivatization reagent.

Step 2: Buffer Adjustment

• Add 20 µL of 200 mM Ammonium Bicarbonate buffer (pH 8.0).

• Causality: The S_N2 alkylation requires the thiol to be in its highly nucleophilic thiolate anion form. A pH of 8.0 ensures deprotonation of the thiol (pKa ~8.3 for cysteine) without causing base-catalyzed degradation of the benzothiazolium reagent.

Step 3: Derivatization

• Add 10 µL of 10 mM 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide (prepared fresh in anhydrous acetonitrile).

• Vortex briefly and incubate in the dark at 37°C for 30 minutes.

• Causality: The reaction is light-sensitive over extended periods. The 37°C temperature accelerates the kinetics to ensure quantitative conversion of sterically hindered thiols.

Step 4: Quenching and Preparation for LC-MS

• Quench the reaction by adding 5 µL of 10% Formic Acid.

• Causality: Dropping the pH below 4.0 rapidly protonates any remaining unreacted thiols, neutralizing their nucleophilicity and halting the reaction. It also perfectly conditions the sample for positive-ion mode ESI-MS.

• Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Transfer the supernatant to an LC vial.

• Chromatographic Rationale: Utilize a C18 reversed-phase column. The bulky, hydrophobic benzothiazolium core drastically increases the retention time of highly polar thiols, shifting them away from the solvent front where severe ion suppression typically occurs.

References

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Drug Discoveries & Therapeutics.
• Mass spectrometry-based approaches to explore metabolism regulating ferroptosis. BMB Reports.
• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. National Center for Biotechnology Information (PMC).

Sources

• 1. ddtjournal.com [ddtjournal.com]
• 2. bmbreports.org [bmbreports.org]
• 3. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmbreports.org [bmbreports.org]

A Comprehensive Comparison Guide: 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide vs. 2-Methylbenzothiazolium in Dye Synthesis

For researchers and drug development professionals engineering novel fluorophores, the selection of the correct heterocyclic precursor dictates the entire synthetic trajectory and the final photophysical properties of the dye. Benzothiazolium salts are foundational to the synthesis of cyanine and styryl dyes, prized for their high extinction coefficients and tunable emission spectra.

This guide provides an objective, mechanistic comparison between two critical precursors: the traditional 2-methylbenzothiazolium (often utilized as an iodide or bromide salt) and the highly specialized 2-(bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide . By understanding the fundamental polarity inversion (umpolung) between these two synthons, chemists can rationally design workflows for everything from classic DNA stains to complex, target-specific fluorescent probes.

Mechanistic Causality: Nucleophile vs. Electrophile

The fundamental difference between these two precursors lies in the electronic character of the 2-position substituent.

2-Methylbenzothiazolium: The Nucleophilic Methylene Base

In standard 2-methylbenzothiazolium salts, the quaternization of the benzothiazole nitrogen introduces a permanent positive charge. This acts as a powerful electron sink, exerting a strong inductive effect that drastically lowers the pKa of the adjacent 2-methyl protons.

When exposed to a mild base (such as triethylamine or pyridine), the precursor is easily deprotonated to form a highly reactive enamine, known as a methylene base . This methylene base acts as a C-nucleophile , readily attacking electrophilic centers (e.g., orthoesters, aldehydes, or malonaldehyde derivatives) to drive the Knoevenagel-type condensations that yield extended polymethine chains 1.

2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide: The Electrophilic Hub

Substituting a single proton on the 2-methyl group with a bromine atom completely inverts the synthon's reactivity profile. Instead of acting as a nucleophile, the bromomethyl carbon becomes a highly activated electrophile .

The adjacent cationic nitrogen exacerbates the electrophilicity of the C-Br bond, making it exceptionally susceptible to bimolecular nucleophilic substitution ( SN​2 ) by exogenous nucleophiles like thiols, primary amines, or unquaternized heterocycles. This precursor is utilized not for building standard polymethine bridges, but for synthesizing thioether-linked fluorescent probes, asymmetric conjugates, or complex pentacyclic bis-benzothiazolium dimers via autoalkylation 2.

Logical relationship of reactivity pathways for benzothiazolium dye precursors.

Quantitative Data & Performance Comparison

To facilitate objective selection, the following table summarizes the operational parameters and typical performance metrics of both precursors.

Parameter	2-Methylbenzothiazolium	2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide
Primary Synthon Role	Nucleophile (Methylene Base)	Electrophile (Alkylating Agent)
Target Dye Classes	Cyanines (Mono-, Tri-, Pentamethine), Styryl Dyes	Thioether/Amine-linked Probes, Bis-benzothiazolium Dimers
Typical Co-reactants	Orthoesters, Aldehydes, Malonaldehyde derivatives	Thiols, Amines, Unquaternized Heterocycles
Reaction Conditions	Basic (Pyridine, Et 3​ N), Reflux (80-120°C)	Neutral to Mildly Basic, RT to 70°C
Dominant Mechanism	Knoevenagel-type Condensation	Bimolecular Nucleophilic Substitution ( SN​2 )
Typical Yields	60% - 95%	40% - 85% (Substrate dependent) 2
Solvent Preference	Pyridine, Ethanol, Acetic Anhydride	DMF, Acetonitrile, Dry Ethanol

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. The visual and physical cues at each step inherently confirm the success or failure of the mechanistic pathway.

Protocol A: Synthesis of a Symmetrical Trimethine Cyanine Dye (via 2-Methylbenzothiazolium)

This classic workflow utilizes the nucleophilic character of the methylene base to construct a conjugated polymethine bridge 3.

• Reagent Preparation: Dissolve 2.0 equivalents of 2-methylbenzothiazolium iodide and 1.0 equivalent of triethyl orthoformate in anhydrous pyridine.

• Base Activation: Add 2.2 equivalents of triethylamine (Et 3​ N) dropwise. Causality: The base deprotonates the acidic 2-methyl group, forming the reactive nucleophile in situ.

• Condensation: Heat the mixture to reflux (approx. 115°C) under an inert argon atmosphere for 2 hours.

  • Self-Validation: The solution will rapidly transition from pale yellow to a deep magenta/purple. This intense bathochromic shift confirms the formation of the extended conjugated π -system.

• Isolation: Cool the reaction to room temperature and precipitate the crude dye by adding cold diethyl ether.

• Purification: Filter the precipitate under vacuum, wash with cold acetone to remove unreacted starting materials, and recrystallize from methanol.

Protocol B: Synthesis of a Thioether-Linked Probe (via 2-(Bromomethyl)benzothiazolium)

This workflow relies on mild conditions to exploit the electrophilicity of the bromomethyl group while preventing unwanted dimerization 2.

• Reagent Preparation: Dissolve 1.0 equivalent of 2-(bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in anhydrous N,N-dimethylformamide (DMF).

• Nucleophile Addition: Slowly add 1.1 equivalents of the target nucleophile (e.g., an alkyl thiol).

• Mild Activation: Add 1.2 equivalents of N,N-diisopropylethylamine (DIPEA). Causality: A sterically hindered, non-nucleophilic base is chosen to scavenge the generated HBr without competing for the highly electrophilic carbon center.

• Substitution Reaction: Stir the mixture at room temperature for 4–6 hours.

  • Causality & Self-Validation: Strict avoidance of heat is required. Warming this specific precursor promotes autoalkylation (dimerization), which is visually validated by the unwanted formation of an insoluble pentacyclic precipitate. Maintaining a clear solution indicates successful, controlled mono-substitution.

• Isolation: Quench the reaction with ice-cold water. Extract with dichloromethane, dry over MgSO 4​ , and purify via silica gel chromatography.

Experimental workflow comparison for cyanine dye and fluorescent probe synthesis.

Conclusion

The choice between 2-methylbenzothiazolium and 2-(bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide is a choice between nucleophilic chain-extension and electrophilic functionalization. For traditional cyanine and styryl dye libraries where extended conjugation is the goal, the 2-methyl variant remains the gold standard. However, for specialized applications requiring the direct attachment of a benzothiazolium fluorophore to a biomolecule or the generation of complex dimeric networks, the bromomethyl derivative offers an indispensable, highly reactive alternative.

References

• Solid-Phase Methods for the Synthesis of Cyanine Dyes. The Journal of Organic Chemistry, ACS Publications.[Link]

• Synthesis and Theoretical Study of a New Type of Pentacyclic bis-Benzothiazolium Compound. MDPI.[Link]

• Novel environmentally benign procedures for the synthesis of styryl dyes. Elsevier.[Link]

• Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications. PMC.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Cyanine Dyes Containing Quinoline Moieties: History, Synthesis, Optical Properties, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Quantum Yield of Asymmetric Cyanine Dyes Derived from 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium Bromide

Introduction: The Chemical Foundation of Fluorogenic Probes

In the landscape of molecular diagnostics and drug development, the demand for high-contrast fluorogenic probes has driven extensive research into asymmetric cyanine dyes. At the core of many of these probes—most notably Thiazole Orange (TO) and its dimeric derivatives (e.g., TOTO)—lies the highly reactive synthon 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide . This precursor provides the benzothiazolium half of the cyanine scaffold, while the bromomethyl group serves as a versatile handle for conjugation to peptides, oligonucleotides, and small molecules [1].

The defining characteristic of dyes derived from this precursor is their dramatic "light-up" property. Unlike static fluorophores (e.g., fluorescein or rhodamine), TO derivatives function as molecular rotors. In an aqueous environment, the monomethine bridge connecting the benzothiazole and quinoline heterocyclic rings rotates freely. This rotation acts as a rapid non-radiative decay pathway, rendering the free dye virtually dark (Quantum Yield, ΦF​≈2.0×10−4 ) [2].

However, upon intercalation into the base pairs of double-stranded DNA (dsDNA) or binding to specific RNA aptamers, the molecule is sterically rigidified into a coplanar conformation. This structural locking shuts down the non-radiative rotor mechanism, forcing the excited state to relax via photon emission and resulting in a massive surge in quantum yield [3].

Photophysical mechanism of Thiazole Orange derivatives in free and bound states.

Comparative Quantum Yield Benchmarking

To objectively evaluate the performance of probes derived from 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, we must benchmark their quantum yields against standard DNA intercalators and minor-groove binders. In assay development, the absolute quantum yield of the bound state is secondary to the fold-increase (the ratio of bound ΦF​ to free ΦF​ ), which dictates the signal-to-noise ratio (SNR).

Table 1: Photophysical Properties and Quantum Yield Benchmarking

Dye / Stain	Free ΦF​	Bound ΦF​ (dsDNA)	Fold Increase	Excitation (nm)	Emission (nm)
Thiazole Orange (TO)	2.0 × 10⁻⁴	0.11	~550x	514	533
TO-PRO-1	< 1.0 × 10⁻⁴	0.10	>1000x	515	531
Ethidium Bromide	0.03	0.15	~5x	510	595
SYBR Green I	< 1.0 × 10⁻⁴	0.80	>8000x	497	520

Analytical Insight: While proprietary dyes like SYBR Green I achieve a higher absolute quantum yield in their bound state ( ΦF​=0.80 ), TO derivatives offer unparalleled synthetic utility. The bromomethyl handle on the precursor allows researchers to synthesize custom conjugates (e.g., peptide-intercalator conjugates or aptamer-targeted small molecules) that retain the massive 500- to 1000-fold light-up property [4]. Ethidium bromide, by contrast, suffers from a high background fluorescence ( ΦF​=0.03 ) and only a marginal 5-fold enhancement, making it unsuitable for wash-free, high-throughput screening (HTS) formats.

Experimental Methodology: Self-Validating Protocol for Relative Quantum Yield

Determining the exact quantum yield of fluorogenic dyes requires rigorous adherence to IUPAC guidelines to avoid optical artifacts [5]. While integrating spheres are used for absolute measurements, the relative measurement method is highly reproducible for dilute solutions and allows for direct in-assay benchmarking using standard spectrofluorometers.

Causality and Protocol Design

Every step in this protocol is designed as a self-validating system to eliminate the two most common errors in QY determination: Inner Filter Effects (IFE) and solvent refractive index mismatch .

Step 1: Standard and Sample Preparation

• Action: Prepare a stock solution of the TO derivative in DMSO. Dilute the dye into the target buffer (e.g., 10 mM Tris-HCl, pH 7.4) in the presence and absence of saturating calf thymus dsDNA (ctDNA). Select a reference standard with a known QY that absorbs at the same wavelength (e.g., Fluorescein in 0.1 M NaOH, Φstd​=0.925 ).

• Causality: You must dilute the samples such that the absorbance ( A ) at the excitation wavelength is ≤0.05 . If A>0.1 , the sample will absorb its own excitation light (primary IFE) or emission light (secondary IFE), artificially depressing the calculated quantum yield and destroying linear correlation [6].

Step 2: Absorbance Measurement

• Action: Measure the absorbance spectra of the sample ( Ax​ ) and the standard ( Astd​ ) using a UV-Vis spectrophotometer.

• Self-Validation: Subtract a matched buffer blank. Ensure the baseline is flat at 800 nm to confirm no light scattering from DNA aggregates is artificially inflating the absorbance reading.

Step 3: Fluorescence Integration

• Action: Excite both the sample and standard at the exact same wavelength (e.g., 488 nm or 510 nm). Record the emission spectra and integrate the area under the curve to obtain total fluorescence intensity ( Fx​ and Fstd​ ).

• Self-Validation: Run a solvent-only blank. Subtract the integrated area of the blank from your sample to remove Raman scattering peaks, which can heavily skew data for low-QY free dyes.

Step 4: Data Calculation

• Action: Calculate the quantum yield using the classical comparative equation:

  Φx​=Φstd​×(Fstd​Fx​​)×(Ax​Astd​​)×(nstd2​nx2​​)

• Causality: The refractive index correction ( n2 ) is mandatory. Because fluorescence emission is refracted differently at the cuvette-air interface depending on the solvent (e.g., water n=1.33 vs. DMSO n=1.48 ), failing to square and correct for the refractive index will yield mathematically invalid comparisons [5].

Step-by-step workflow for relative quantum yield determination based on IUPAC guidelines.

Application Insights for Drug Development

For drug development professionals formulating diagnostic assays, the photophysical behavior of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide derivatives dictates downstream assay design:

• Aptamer-Based Biosensors: By conjugating the bromomethyl precursor to small molecules (like AMP or GMP), researchers can create probes that light up only when bound to a specific RNA aptamer. The exceptionally low background QY ( 2.0×10−4 ) of the free conjugate is essential for maintaining a high Z'-factor in target displacement assays[4].

• Peptide-Intercalator Conjugates: The precursor can be tethered to nuclear localization sequences (NLS) or cell-penetrating peptides. Because the quantum yield only spikes when the peptide successfully delivers the TO moiety into the nucleus and intercalates into genomic DNA, these conjugates serve as zero-wash, real-time reporters for intracellular drug delivery efficacy [1].

References

• Thiazole Orange−Peptide Conjugates: Sensitivity of DNA Binding to Chemical Structure.
• The Interactions Between the Fluorescent Dye Thiazole Orange and DNA. Biopolymers (PubMed).
• Single Thiazole Orange Forms Exciplex in DNA i-motif. The Royal Society of Chemistry.
• Light-up properties of complexes between thiazole orange-small molecule conjugates and aptamers. Nucleic Acids Research | Oxford Academic.
• Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry.
• Relative and absolute determination of fluorescence quantum yields of transparent samples.

A Definitive Guide to the Structural Verification of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide using 2D NMR Techniques

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. Unambiguous confirmation of a molecule's three-dimensional architecture is paramount for understanding its structure-activity relationship (SAR), ensuring intellectual property protection, and meeting stringent regulatory requirements.[1] This guide provides an in-depth, technically-focused comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the structural verification of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, a heterocyclic compound with potential applications in medicinal chemistry.

Heterocyclic compounds, such as benzothiazole derivatives, are of significant interest in pharmaceutical research due to their diverse biological activities.[2][3] The introduction of various substituents to the benzothiazole core can lead to complex NMR spectra, often requiring advanced analytical techniques for complete assignment.[4] This guide will demonstrate how a synergistic application of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) provides an irrefutable structural confirmation.

The Power of 2D NMR in Structural Elucidation

One-dimensional (1D) NMR spectroscopy, while foundational, can often be insufficient for the complete and unambiguous assignment of complex molecules.[1] 2D NMR experiments overcome these limitations by spreading spectral information across two frequency dimensions, revealing correlations between different nuclei. This multi-dimensional approach is indispensable for piecing together the molecular puzzle.[5]

• COSY (¹H-¹H Correlation Spectroscopy): This homonuclear experiment identifies protons that are spin-spin coupled to each other, typically through two or three bonds.[1] The resulting cross-peaks reveal the connectivity of proton networks within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates the chemical shifts of protons directly attached to a heteroatom, most commonly ¹³C.[6] It provides a direct map of one-bond C-H connectivities.[5]

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful heteronuclear experiment reveals long-range correlations between protons and carbons, typically over two to four bonds.[7][8][9] HMBC is crucial for connecting different spin systems and identifying quaternary carbons that lack directly attached protons.[5][10]

Experimental Design and Rationale

The successful application of 2D NMR for structural verification hinges on a well-designed experimental strategy. The following section outlines the key considerations and step-by-step protocols for acquiring high-quality data for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide.

Sample Preparation

A crucial first step is the preparation of a suitable NMR sample.

• Dissolution: Dissolve approximately 10-20 mg of the synthesized 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical as it can influence chemical shifts.

• Filtration: Filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter that could degrade spectral quality.

• Concentration: The concentration should be optimized to ensure adequate signal-to-noise in a reasonable acquisition time.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) to maximize spectral dispersion and sensitivity.

1. ¹H NMR (Proton NMR):

• Purpose: To obtain a high-resolution 1D proton spectrum which serves as the reference for all subsequent 2D experiments.

• Key Parameters:

  • Sufficient number of scans for good signal-to-noise.

  • Appropriate spectral width to encompass all proton signals.

  • Proper phasing and baseline correction.

2. ¹H-¹H COSY:

• Purpose: To establish proton-proton connectivities within the benzothiazole ring and between the methyl and bromomethyl groups.

• Protocol:

  • Create a new dataset and load a standard COSY parameter set.[11][12]

  • Set the spectral widths in both dimensions (F1 and F2) to cover the entire proton chemical shift range observed in the ¹H spectrum.[11]

  • Set the number of increments in the indirect dimension (F1) to achieve adequate resolution (typically 256-512).

  • Set the number of scans per increment based on the sample concentration.

  • Acquire the data without sample spinning.[11][12]

  • Process the data using a sine-bell or squared sine-bell window function and perform a magnitude calculation.[11]

3. ¹H-¹³C HSQC:

• Purpose: To identify all protonated carbons and directly link each proton to its attached carbon.

• Protocol:

  • Load a standard gradient-enhanced HSQC parameter set (e.g., hsqcetgpsi).[12]

  • Optimize the spectral widths to cover the proton and carbon chemical shift ranges.

  • The experiment is typically optimized for a one-bond ¹J(C,H) coupling constant of approximately 145 Hz.[13]

  • Acquire a sufficient number of scans to achieve good sensitivity.

  • Process the data to obtain a phase-sensitive spectrum.

4. ¹H-¹³C HMBC:

• Purpose: To establish long-range correlations that will piece together the entire carbon skeleton, including the quaternary carbons.

• Protocol:

  • Load a standard gradient-enhanced HMBC parameter set.

  • Set the spectral widths for both proton and carbon dimensions.

  • Optimize the experiment for long-range coupling constants, typically in the range of 8-10 Hz.[8][13] This is a critical parameter that may require optimization.

  • Acquire a sufficient number of scans, as HMBC correlations are generally weaker than HSQC correlations.

  • Process the data in magnitude mode.[8]

Data Interpretation and Structural Verification

The following section details the expected 2D NMR correlations for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide and how their combined interpretation leads to unambiguous structural confirmation.

Expected Chemical Shifts and Multiplicities

Position	Group	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	HSQC Correlation
2	-CH₂Br	~5.0 (s)	~35	Yes
3	-CH₃	~4.0 (s)	~38	Yes
4	Ar-H	~8.0 (d)	~125	Yes
5	Ar-H	~7.6 (t)	~128	Yes
6	Ar-H	~7.7 (t)	~129	Yes
7	Ar-H	~8.2 (d)	~123	Yes
3a	Quaternary C	-	~140	No
7a	Quaternary C	-	~130	No
2'	Quaternary C	-	~170	No

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Synergistic Interpretation of 2D NMR Data

The structural verification is achieved by systematically analyzing the correlations from each 2D NMR experiment.

The COSY spectrum will reveal the connectivity of the protons on the benzene ring of the benzothiazole system. We expect to see correlations between H-4 and H-5, H-5 and H-6, and H-6 and H-7, confirming their adjacent positions. The methyl and bromomethyl protons will appear as singlets and will not show any COSY cross-peaks.

The HSQC spectrum provides a direct link between each proton and the carbon to which it is attached. This allows for the unambiguous assignment of all protonated carbons. For example, the proton at ~5.0 ppm will show a correlation to the carbon at ~35 ppm, confirming the -CH₂Br group. Similarly, the aromatic protons will correlate to their respective carbons in the 120-130 ppm range.

The HMBC experiment is the key to connecting the different fragments and confirming the overall structure. The long-range correlations are crucial for placing the methyl and bromomethyl groups and identifying the quaternary carbons.

Key Expected HMBC Correlations:

• -CH₂Br Protons (~5.0 ppm):

  • ²J correlation to the quaternary carbon at C-2' (~170 ppm).

  • ³J correlation to the quaternary carbon at C-3a (~140 ppm).

• -CH₃ Protons (~4.0 ppm):

  • ²J correlation to the quaternary carbon at C-2' (~170 ppm).

  • ³J correlation to the aromatic carbon at C-7a (~130 ppm).

• Aromatic Protons:

  • H-4 will show correlations to C-5 and C-3a.

  • H-7 will show correlations to C-6 and C-7a.

The observation of these key HMBC correlations provides irrefutable evidence for the connectivity of the bromomethyl and methyl groups to the benzothiazole core, thus confirming the structure of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide.

Visualizing the Workflow and Correlations

The following diagrams, generated using Graphviz (DOT language), illustrate the logical workflow of the structural validation process and the key 2D NMR correlations.

Caption: Key COSY and HMBC correlations for structural confirmation.

Conclusion

The synergistic use of COSY, HSQC, and HMBC 2D NMR techniques provides a robust and unequivocal method for the structural verification of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide. While COSY and HSQC are instrumental in defining the individual spin systems and direct connectivities, the HMBC experiment is indispensable for assembling the complete molecular framework. This comprehensive approach ensures the highest level of confidence in structural assignments, a critical requirement for advancing drug discovery programs and meeting regulatory standards. The principles and methodologies outlined in this guide are broadly applicable to the structural elucidation of a wide range of complex organic molecules.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

This guide provides essential safety and handling protocols for 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide. As a researcher, your safety is paramount. The following procedures are designed to provide a robust framework for minimizing exposure and ensuring operational integrity when working with this reactive chemical. The recommendations are synthesized from established safety protocols for analogous chemical structures, including alkylating agents and quaternary ammonium salts, in the absence of a specific Safety Data Sheet (SDS) for this compound.

Hazard Analysis: Understanding the "Why" Behind the Precautions

Before handling any chemical, a thorough understanding of its potential hazards is crucial for making informed decisions about personal protective equipment (PPE). The structure of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide contains several functional groups that inform our safety assessment:

• Bromomethyl Group (-CH₂Br): This group classifies the compound as a potential alkylating agent . Alkylating agents are reactive compounds capable of transferring an alkyl group to nucleophilic sites in biological molecules, including DNA. This reactivity is the basis for their potential toxicity and mutagenicity. Therefore, minimizing all routes of exposure is critical.

• Quaternary Ammonium Salt: The positively charged thiazolium ring makes this compound a quaternary ammonium compound (QAC). QACs can act as irritants to the skin, eyes, and respiratory system.[1][2] Severe exposures can lead to more significant health risks.[1]

• Benzothiazole Core: While the core structure is less reactive, derivatives can cause skin and eye irritation or damage.[3][4]

Given this structural analysis, we must assume the compound is, at a minimum, a severe irritant to the skin, eyes, and respiratory tract, and a potential mutagen. All handling procedures must reflect this high level of potential hazard.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to PPE is essential to create a reliable barrier between you and the chemical. The specific PPE required will vary depending on the task.

Summary of Recommended PPE by Task

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Unpacking	Safety glasses with side shields	Single pair of nitrile gloves	Standard lab coat	None required (unless package is compromised)
Weighing & Aliquoting	Chemical splash goggles	Double-gloved (nitrile)	Chemical-resistant lab coat	Certified Chemical Fume Hood
Solution Preparation	Chemical splash goggles and face shield	Double-gloved (nitrile)	Chemical-resistant, impervious gown	Certified Chemical Fume Hood
Spill Cleanup	Chemical splash goggles and face shield	Double-gloved (heavy-duty nitrile)	Chemical-resistant, impervious gown	N95 or higher respirator (if outside fume hood)
Waste Disposal	Chemical splash goggles	Double-gloved (nitrile)	Chemical-resistant lab coat	Certified Chemical Fume Hood

Detailed PPE Specifications

Hand Protection: The First Line of Defense

Your hands are the most likely part of your body to come into direct contact with the chemical.

• Gloving Strategy: Double-gloving is mandatory for all handling procedures beyond initial inspection.[5][6] This creates a redundant barrier; if the outer glove is compromised, the inner glove provides continued protection while you retreat and re-glove.

• Glove Material: Nitrile gloves are recommended due to their general resistance to a wide range of chemicals, including many brominated compounds.[6][7] Always check the manufacturer's chemical resistance chart for specific breakthrough times if available.

• Procedure: Don the inner glove and pull the cuff of your lab coat or gown over it. The outer glove should then be pulled over the cuff of the gown, creating a complete seal.[8] Change your outer gloves immediately if you suspect contamination and replace both pairs after a set interval (e.g., every 30-60 minutes) or upon completion of the task.

Eye and Face Protection: Shielding Against Splashes and Aerosols

• Weighing Operations: At a minimum, wear chemical splash goggles that form a seal around the eyes, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[9]

• Solution Handling: When preparing solutions, pouring, or performing any operation with a splash risk, a full-face shield worn over chemical splash goggles is required.[6][8] This protects the entire face from splashes and is a critical control measure.

Body Protection: Preventing Dermal Absorption

• Standard Use: A chemical-resistant lab coat should be worn for all procedures.[3]

• High-Risk Operations: For preparing stock solutions or handling larger quantities, an impervious, disposable gown with long sleeves and elastic or knit cuffs is required.[5][8] This provides a higher level of protection against spills and permeation than a standard lab coat. All protective clothing should be removed immediately if contaminated.

Respiratory Protection: Controlling Inhalation Exposure

• Primary Engineering Control: All manipulations of 2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide, whether solid or in solution, must be performed inside a certified chemical fume hood. This is the most critical step in preventing respiratory exposure.

• Secondary Respiratory Protection: For cleaning up a significant spill outside of a fume hood, a NIOSH-certified N95 or higher-level respirator may be necessary as part of your institution's emergency response plan.[10][11]

Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation: Before beginning, ensure the chemical fume hood is operational and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, solvents, glassware, waste containers).

• Donning PPE: Don the appropriate PPE as specified in the table above for "Weighing & Aliquoting" or "Solution Preparation."

• Weighing: Carefully transfer the required amount of the solid compound from the stock bottle to a tared weigh boat. Perform this action in the center of the fume hood to minimize the chance of powders escaping.

• Dissolution: Place the weigh boat into your receiving flask. Using a pipette, carefully add the desired solvent to wash the contents of the weigh boat into the flask.

• Post-Handling: Once the operation is complete, decontaminate any equipment used. Wipe down the work surface in the fume hood.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: remove the outer gloves first, then the gown/lab coat, followed by the face shield/goggles, and finally the inner gloves.[8] Wash hands thoroughly with soap and water immediately after.

Waste Disposal Protocol

Due to its hazardous nature, this compound and any materials contaminated with it must be disposed of as hazardous waste.

• Segregation: Maintain separate, clearly labeled, and sealed waste containers for:

  • Solid waste (gloves, weigh boats, paper towels)

  • Halogenated organic liquid waste

• Neutralization (for liquid waste): For small quantities of waste solutions, consider neutralization before collection. A common method for deactivating reactive brominated compounds is to react them with a reducing agent solution, such as sodium bisulfite or sodium thiosulfate, under controlled conditions.[12] This should only be performed by trained personnel following a validated institutional protocol.

• Collection: All waste must be collected by your institution's environmental health and safety (EHS) department for disposal via high-temperature incineration at a licensed facility.[12] Do not pour any waste down the drain.

Emergency Procedures: Spill Response

Immediate and correct response to a spill is critical.

Caption: Workflow for responding to a chemical spill.

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